2-Azepan-1-yl-5-nitrobenzonitrile

• CAS: 78243-61-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile

This technical guide provides a comprehensive overview of the synthesis of 2-azepan-1-yl-5-nitrobenzonitrile, a valuable building block in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery.

Overview of the Synthesis Route

The most direct and plausible synthetic route to 2-azepan-1-yl-5-nitrobenzonitrile involves a nucleophilic aromatic substitution (SNAr) reaction. This approach utilizes two key starting materials: 2-chloro-5-nitrobenzonitrile and azepane. The electron-withdrawing nitro group in the para position and the nitrile group in the ortho position to the chlorine atom on the benzene ring activate the aryl chloride for nucleophilic attack by the secondary amine, azepane.

The overall transformation is depicted in the following reaction scheme:

Caption: Overall synthesis route for 2-Azepan-1-yl-5-nitrobenzonitrile.

Synthesis of Starting Materials

Synthesis of 2-chloro-5-nitrobenzonitrile

2-chloro-5-nitrobenzonitrile is a commercially available starting material. However, it can also be synthesized in the laboratory. One common method involves the nitration of 2-chlorobenzonitrile.

Experimental Protocol:

A detailed experimental protocol for a similar compound, 4-chloro-2-nitrobenzonitrile, involves the reaction of 2,5-dichloronitrobenzene with copper(I) cyanide.[1] A more general approach for the synthesis of nitro-substituted benzonitriles is the nitration of the corresponding benzonitrile.

Illustrative Workflow for Synthesis of 2-chloro-5-nitrobenzonitrile:

Caption: Illustrative workflow for the synthesis of 2-chloro-5-nitrobenzonitrile.

Synthesis of Azepane

Azepane, also known as hexamethyleneimine, is a cyclic secondary amine. It is commercially available but can also be synthesized via several methods, including the partial hydrogenolysis of hexamethylenediamine.[2] Another synthetic approach is the silyl-aza-Prins cyclization of allylsilyl amines.

Synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile

Proposed Experimental Protocol:

This protocol is adapted from the synthesis of 2-(4-phenoxyphenoxy)-5-nitrobenzonitrile.[2]

Reagents and Materials:

• 2-chloro-5-nitrobenzonitrile

• Azepane

• A non-nucleophilic base (e.g., potassium carbonate, triethylamine)

• Anhydrous polar aprotic solvent (e.g., Dimethyl sulfoxide (DMSO), N,N-Dimethylformamide (DMF))

• Deionized water

• Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

• Brine solution

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Reaction Setup: To a solution of 2-chloro-5-nitrobenzonitrile (1.0 eq) in an anhydrous polar aprotic solvent (e.g., DMSO), add azepane (1.2-1.5 eq) and a non-nucleophilic base (e.g., potassium carbonate, 2.0 eq). The use of a slight excess of the amine and a base is recommended to drive the reaction to completion and to neutralize the in-situ generated HCl.

• Reaction Conditions: The reaction mixture is stirred and heated. A temperature of around 75-100 °C is a reasonable starting point.[2] The reaction progress should be monitored by an appropriate technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature and poured into water. This will precipitate the crude product.

• Purification: The crude product is collected by filtration and washed with water. Further purification can be achieved by recrystallization from a suitable solvent (e.g., ethanol, isopropanol) or by column chromatography on silica gel.

Illustrative Experimental Workflow:

Caption: Illustrative experimental workflow for the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile.

Quantitative Data

Quantitative data for the synthesis of 2-azepan-1-yl-5-nitrobenzonitrile is not explicitly available in the searched literature. However, based on the analogous reaction reported for the synthesis of 2-(4-phenoxyphenoxy)-5-nitrobenzonitrile, a high yield can be expected.[2]

The following table summarizes the expected and reported data for the analogous reaction.

Parameter	2-(4-phenoxyphenoxy)-5-nitrobenzonitrile Synthesis[2]	Expected for 2-Azepan-1-yl-5-nitrobenzonitrile Synthesis
Yield	87% (crude)	> 80%
Reaction Time	4 hours	2-6 hours
Reaction Temp.	75 °C	75-100 °C
Solvent	DMSO	DMSO or DMF
Base	NaOH	K2CO3 or Et3N

Signaling Pathways and Logical Relationships

The core of this synthesis is the SNAr mechanism. The logical relationship of the key factors influencing the success of this reaction is illustrated below.

Caption: Key factors influencing the SNAr reaction for the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile.

Conclusion

The synthesis of 2-azepan-1-yl-5-nitrobenzonitrile can be reliably achieved through a nucleophilic aromatic substitution reaction between 2-chloro-5-nitrobenzonitrile and azepane. While a specific, optimized protocol is not yet published, the provided guide, based on analogous and well-established SNAr reactions, offers a robust starting point for researchers. The key to a successful synthesis lies in the appropriate choice of solvent, temperature, and potentially a non-nucleophilic base to ensure high conversion and yield. Further optimization of these parameters can be performed to develop a scalable and efficient process for the production of this valuable chemical intermediate.

References

• 1. prepchem.com [prepchem.com]
• 2. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: 2-Azepan-1-yl-5-nitrobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known chemical properties of 2-Azepan-1-yl-5-nitrobenzonitrile. Due to the limited availability of public domain data, this document also highlights areas where information is currently unavailable to guide future research and development efforts. This compound, with its distinct molecular structure, presents potential opportunities for investigation in medicinal chemistry and materials science.

Core Chemical Properties

Property	Value	Source
IUPAC Name	2-(Azepan-1-yl)-5-nitrobenzonitrile	N/A
CAS Number	78243-61-5	[1][2]
Molecular Formula	C13H15N3O2	[1]
Molecular Weight	245.28 g/mol	[1][2]
Melting Point	Data not available	N/A
Boiling Point	Data not available	N/A
Solubility	Data not available	N/A

Synthesis and Experimental Protocols

A detailed, peer-reviewed experimental protocol for the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile is not currently available in the public domain. General synthetic strategies for similar compounds, such as nucleophilic aromatic substitution on a nitro-activated benzonitrile, could be theoretically applied. However, without specific experimental validation, these remain speculative.

A potential, though unverified, synthetic pathway could involve the reaction of 2-chloro-5-nitrobenzonitrile with azepane. This reaction would be an example of a nucleophilic aromatic substitution, where the amine group of azepane displaces the chlorine atom on the benzonitrile ring, activated by the electron-withdrawing nitro group.

Below is a conceptual workflow for such a synthesis.

Caption: Conceptual workflow for the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile.

Spectroscopic Data

No publicly available spectroscopic data (e.g., 1H NMR, 13C NMR, IR, Mass Spectrometry) for 2-Azepan-1-yl-5-nitrobenzonitrile has been identified. Such data would be critical for the structural confirmation and purity assessment of the compound.

Biological Activity and Signaling Pathways

There is currently no information in the public domain regarding the biological activity, mechanism of action, or any associated signaling pathways for 2-Azepan-1-yl-5-nitrobenzonitrile. The presence of the nitrobenzonitrile moiety, a structural feature found in some pharmacologically active molecules, suggests that this compound could be a candidate for biological screening. However, without experimental data, any potential therapeutic applications remain speculative.

Safety and Handling

A specific Safety Data Sheet (SDS) for 2-Azepan-1-yl-5-nitrobenzonitrile is not widely available. As with any chemical compound, it should be handled with care in a well-ventilated laboratory setting, using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion and Future Directions

2-Azepan-1-yl-5-nitrobenzonitrile is a chemical entity with established basic molecular identifiers but a significant lack of detailed characterization in the public domain. For researchers and drug development professionals, this presents both a challenge and an opportunity. The core chemical properties require experimental determination, and a validated synthetic protocol needs to be established. Furthermore, the biological activity of this compound is completely unexplored, warranting investigation through in-vitro and in-vivo screening programs. Future research should prioritize the synthesis, purification, and comprehensive characterization of 2-Azepan-1-yl-5-nitrobenzonitrile to unlock its potential scientific value.

References

• 1. chembk.com [chembk.com]
• 2. huatengsci.com [huatengsci.com]

2-Azepan-1-yl-5-nitrobenzonitrile CAS number lookup

CAS Number: 78243-61-5

For: Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Properties

IUPAC Name: 2-(azepan-1-yl)-5-nitrobenzonitrile

CAS Number: 78243-61-5

Molecular Formula: C₁₃H₁₅N₃O₂[1]

Molecular Weight: 245.28 g/mol [1]

Chemical Structure:

References

• 1. chembk.com [chembk.com]

No Publicly Available Data on the Mechanism of Action of 2-Azepan-1-yl-5-nitrobenzonitrile

Despite a comprehensive search of scientific literature, patent databases, and chemical registries, no specific information is publicly available regarding the mechanism of action, biological activity, or therapeutic targets of the chemical compound 2-Azepan-1-yl-5-nitrobenzonitrile.

Therefore, it is not possible to provide an in-depth technical guide, summarize quantitative data, detail experimental protocols, or create diagrams of signaling pathways related to the mechanism of action of 2-Azepan-1-yl-5-nitrobenzonitrile. The core requirements of the request, including data presentation, experimental methodologies, and visualizations, cannot be fulfilled due to the absence of foundational research on this compound in the public domain.

Researchers, scientists, and drug development professionals are advised that any investigation into the biological effects of 2-Azepan-1-yl-5-nitrobenzonitrile would represent a novel area of study. Future research would first need to establish its basic biological screening profile to identify any potential pharmacological activity.

Spectroscopic Data for 2-Azepan-1-yl-5-nitrobenzonitrile: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the available spectroscopic information for the compound 2-Azepan-1-yl-5-nitrobenzonitrile. Despite a thorough search of available scientific databases, specific experimental Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound is not publicly available at this time.

While direct spectroscopic data is unavailable, this document provides the fundamental molecular information for 2-Azepan-1-yl-5-nitrobenzonitrile and outlines the general experimental protocols typically used for acquiring such data. This information can serve as a foundational reference for researchers planning to synthesize or analyze this compound.

Compound Identification

Property	Value
Chemical Name	2-Azepan-1-yl-5-nitrobenzonitrile
CAS Number	78243-61-5[1]
Molecular Formula	C13H15N3O2[1][2]
Molecular Weight	245.28 g/mol [1][2]

Predicted Spectroscopic Data: An Overview

In the absence of experimental data, computational methods can predict spectroscopic properties. However, for a comprehensive and accurate analysis, experimental verification is crucial. The following sections describe the type of data that would be expected from standard spectroscopic analyses.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for elucidating the carbon-hydrogen framework of a molecule.

• ¹H NMR: The proton NMR spectrum would be expected to show distinct signals for the aromatic protons on the nitrobenzonitrile ring and the aliphatic protons of the azepane ring. The chemical shifts and coupling patterns of the aromatic protons would be influenced by the electron-withdrawing nitro and cyano groups, and the electron-donating azepanyl group. The protons on the azepane ring would likely appear as a series of multiplets in the upfield region of the spectrum.

• ¹³C NMR: The carbon NMR spectrum would reveal the number of unique carbon environments. Key signals would include those for the quaternary carbons of the benzonitrile ring (including the carbon attached to the cyano group and the one bonded to the azepane nitrogen), the aromatic CH carbons, and the aliphatic carbons of the azepane ring.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For 2-Azepan-1-yl-5-nitrobenzonitrile, characteristic absorption bands would be expected for:

• Nitrile (C≡N) stretch: A sharp, medium-intensity band around 2220-2240 cm⁻¹.

• Nitro (NO₂) group: Two strong absorption bands, one for the asymmetric stretch (around 1500-1560 cm⁻¹) and one for the symmetric stretch (around 1335-1385 cm⁻¹).

• Aromatic C-H stretch: Bands above 3000 cm⁻¹.

• Aliphatic C-H stretch: Bands below 3000 cm⁻¹.

• C-N stretch: Bands in the region of 1250-1350 cm⁻¹.

• Aromatic C=C stretch: Bands in the 1400-1600 cm⁻¹ region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, which helps in determining the molecular weight and elemental composition.

• Molecular Ion Peak (M⁺): The mass spectrum would be expected to show a molecular ion peak corresponding to the molecular weight of the compound (245.28).

• Fragmentation Pattern: The fragmentation pattern would likely involve the loss of the nitro group, the cyano group, and fragmentation of the azepane ring, providing further structural information.

Standard Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data discussed above. Specific parameters would be optimized for the particular instrument and sample.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition:

  • For ¹H NMR, acquire the spectrum using a standard pulse sequence.

  • For ¹³C NMR, use a proton-decoupled pulse sequence to obtain singlets for each unique carbon.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying Fourier transformation, phase correction, and baseline correction. Chemical shifts are typically referenced to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

IR Spectroscopy (FTIR-ATR)

• Sample Preparation: Place a small amount of the solid sample directly on the diamond crystal of the Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

• Data Acquisition: Collect the spectrum, typically over a range of 4000-400 cm⁻¹, by co-adding multiple scans to improve the signal-to-noise ratio.

• Data Processing: The resulting interferogram is Fourier-transformed to produce the infrared spectrum.

Mass Spectrometry (Electron Ionization - EI)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, often via a direct insertion probe or after separation by gas chromatography (GC-MS).

• Ionization: Bombard the sample with a beam of high-energy electrons (typically 70 eV) to induce ionization and fragmentation.

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: Detect the ions and generate a mass spectrum, which is a plot of ion intensity versus m/z.

Workflow for Spectroscopic Analysis

The logical flow for the complete spectroscopic characterization of a novel compound like 2-Azepan-1-yl-5-nitrobenzonitrile is depicted below.

Caption: Workflow for Synthesis and Spectroscopic Characterization.

References

• 1. chembk.com [chembk.com]
• 2. huatengsci.com [huatengsci.com]

An In-depth Technical Guide to the Solubility Profile of 2-Azepan-1-yl-5-nitrobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the solubility profile of the organic compound 2-Azepan-1-yl-5-nitrobenzonitrile. A comprehensive search of scientific literature and chemical databases reveals a notable absence of publicly available quantitative solubility data for this specific molecule. Consequently, this document focuses on providing a robust framework for determining its solubility through established experimental protocols. The detailed methodologies presented herein are intended to empower researchers to generate the necessary data for applications in drug discovery and development. This guide also includes a visualization of the experimental workflow for determining thermodynamic solubility.

Introduction to 2-Azepan-1-yl-5-nitrobenzonitrile

2-Azepan-1-yl-5-nitrobenzonitrile is a chemical compound with the molecular formula C₁₃H₁₅N₃O₂ and a molar mass of 245.28 g/mol .[1][2] Its structure consists of a benzonitrile core substituted with a nitro group and an azepane ring. The presence of both polar (nitro, nitrile) and non-polar (azepane, benzene ring) moieties suggests that its solubility will be highly dependent on the nature of the solvent. Understanding the solubility of this compound in various aqueous and organic media is critical for its handling, formulation, and potential application in pharmaceutical research.

Quantitative Solubility Data

As of the latest available information, specific quantitative solubility data for 2-Azepan-1-yl-5-nitrobenzonitrile in common laboratory solvents has not been published in the accessible scientific literature. Therefore, a quantitative data table cannot be provided at this time. The following sections outline the experimental procedures to determine this crucial physicochemical property.

Experimental Protocols for Solubility Determination

To address the absence of solubility data, a detailed experimental protocol for determining the thermodynamic (or equilibrium) solubility is provided below. This method, often referred to as the shake-flask method, is considered the gold standard for its reliability and accuracy.[3] Additionally, an overview of a method for determining kinetic solubility is described, which is often used for high-throughput screening in early drug discovery.[4][5][6]

Thermodynamic Solubility Determination: The Shake-Flask Method

Thermodynamic solubility is defined as the concentration of a solute in a saturated solution in equilibrium with the solid phase of the compound.[7]

Objective: To determine the maximum concentration of 2-Azepan-1-yl-5-nitrobenzonitrile that can be dissolved in a specific solvent at a given temperature when the system is at equilibrium.

Materials:

• 2-Azepan-1-yl-5-nitrobenzonitrile (solid form)

• Selected solvents (e.g., water, phosphate-buffered saline (PBS) pH 7.4, ethanol, dimethyl sulfoxide (DMSO), acetone)

• Glass vials with screw caps

• Orbital shaker or rotator with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm pore size)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another appropriate quantitative analytical technique.

• Volumetric flasks and pipettes

Procedure:

• Preparation: Add an excess amount of solid 2-Azepan-1-yl-5-nitrobenzonitrile to a pre-determined volume of the chosen solvent in a glass vial. The excess solid is crucial to ensure that a saturated solution is formed.[3]

• Equilibration: Securely cap the vials and place them in an orbital shaker set at a constant temperature (e.g., 25°C or 37°C). The samples should be agitated for a sufficient period to reach equilibrium. This can range from 24 to 72 hours, depending on the compound and solvent system.[8]

• Phase Separation: After the equilibration period, allow the vials to stand to let the undissolved solid settle. To separate the saturated solution from the excess solid, two common methods can be used:

  • Centrifugation: Centrifuge the vials at a high speed to pellet the undissolved solid.

  • Filtration: Carefully draw the supernatant using a syringe and pass it through a syringe filter to remove any remaining solid particles.[4]

• Quantification:

  • Prepare a series of standard solutions of 2-Azepan-1-yl-5-nitrobenzonitrile of known concentrations in the chosen solvent.

  • Analyze the filtered saturated solution and the standard solutions using a validated analytical method, such as HPLC.

  • Construct a calibration curve from the analytical response of the standard solutions.

  • Determine the concentration of 2-Azepan-1-yl-5-nitrobenzonitrile in the saturated solution by interpolating its analytical response on the calibration curve.[9]

Kinetic Solubility Determination for High-Throughput Screening

Kinetic solubility is a measure of how quickly a compound dissolves and whether it precipitates out of a solution over a shorter timeframe. This is often performed by adding a concentrated DMSO stock solution of the compound to an aqueous buffer.[4][5][6]

Objective: To rapidly assess the solubility of 2-Azepan-1-yl-5-nitrobenzonitrile under non-equilibrium conditions.

Brief Methodology:

• Prepare a high-concentration stock solution of 2-Azepan-1-yl-5-nitrobenzonitrile in DMSO.

• Add a small volume of the DMSO stock solution to an aqueous buffer (e.g., PBS) in a microtiter plate.

• Shake the plate for a short period (e.g., 1-2 hours).[4]

• Measure the amount of precipitated material. This can be done using techniques like laser nephelometry , which measures light scattering from undissolved particles.[10][11]

• Alternatively, the solution can be filtered, and the concentration of the dissolved compound in the filtrate can be quantified using methods like UV-Vis spectroscopy or LC-MS.[4]

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the shake-flask method for determining the thermodynamic solubility of 2-Azepan-1-yl-5-nitrobenzonitrile.

Thermodynamic Solubility Workflow

Signaling Pathways

A thorough review of the existing literature did not yield any information linking 2-Azepan-1-yl-5-nitrobenzonitrile to specific signaling pathways. Further research would be required to investigate its biological activity and potential molecular targets.

Conclusion

While direct quantitative solubility data for 2-Azepan-1-yl-5-nitrobenzonitrile is currently unavailable, this guide provides the necessary detailed experimental protocols for its determination. The shake-flask method for thermodynamic solubility and high-throughput kinetic assays are powerful tools for characterizing this compound. The generation of such data is a prerequisite for advancing the study of 2-Azepan-1-yl-5-nitrobenzonitrile in the context of drug discovery and development. Researchers are encouraged to utilize these methodologies to build a comprehensive physicochemical profile of this molecule.

References

• 1. chembk.com [chembk.com]
• 2. 2-Azepan-1-yl-5-nitrobenzonitrile | 湖南华腾制药有限公司_官网 [huatengsci.com]
• 3. dissolutiontech.com [dissolutiontech.com]
• 4. enamine.net [enamine.net]
• 5. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 6. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. creative-biolabs.com [creative-biolabs.com]
• 8. bioassaysys.com [bioassaysys.com]
• 9. Thermodynamic Solubility Assay | Domainex [domainex.co.uk]
• 10. pubs.acs.org [pubs.acs.org]
• 11. A high-throughput screening method for the determination of aqueous drug solubility using laser nephelometry in microtiter plates. | Semantic Scholar [semanticscholar.org]

An In-depth Technical Guide to the Molecular Structure and Conformation of 2-Azepan-1-yl-5-nitrobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular structure, conformation, and physicochemical properties of 2-Azepan-1-yl-5-nitrobenzonitrile. Due to the limited availability of direct experimental data for this specific molecule, this paper leverages data from closely related analogs and computational predictions to offer a comprehensive overview for research and drug development purposes.

Introduction

2-Azepan-1-yl-5-nitrobenzonitrile is a small organic molecule featuring a benzonitrile core substituted with a nitro group and an azepane ring. The presence of the electron-withdrawing nitro and cyano groups, combined with the electron-donating amino linkage of the saturated azepane ring, suggests potential for interesting electronic properties and biological activities. Nitroaromatic compounds are known for their diverse pharmacological effects, including potential anticancer and antimicrobial activities. This guide synthesizes available information to provide a foundational understanding of this molecule's key characteristics.

Molecular Structure and Physicochemical Properties

The fundamental properties of 2-Azepan-1-yl-5-nitrobenzonitrile are summarized below. These are based on its chemical formula and data from chemical suppliers.

Property	Value
Molecular Formula	C₁₃H₁₅N₃O₂
Molecular Weight	245.28 g/mol
CAS Number	78243-61-5
Appearance	Predicted to be a solid at room temperature

Synthesis Methodology

Proposed Experimental Protocol: Nucleophilic Aromatic Substitution

This proposed method involves the reaction of 2-chloro-5-nitrobenzonitrile with azepane. The electron-withdrawing nitro and cyano groups activate the aromatic ring towards nucleophilic attack, making the chlorine atom a good leaving group.

Materials:

• 2-chloro-5-nitrobenzonitrile

• Azepane

• A suitable base (e.g., potassium carbonate, triethylamine)

• A polar aprotic solvent (e.g., Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO))

Procedure:

• In a round-bottom flask, dissolve 2-chloro-5-nitrobenzonitrile in the chosen polar aprotic solvent.

• Add the base to the solution.

• Slowly add a stoichiometric equivalent of azepane to the reaction mixture.

• Heat the mixture at an elevated temperature (e.g., 80-120 °C) and monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into water to precipitate the product.

• Collect the solid product by filtration and wash with water.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, isopropanol).

• Characterize the final product using techniques such as NMR, IR spectroscopy, and mass spectrometry.

An In-depth Technical Guide to 2-Azepan-1-yl-5-nitrobenzonitrile: Synthesis, Characterization, and Biological Evaluation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis, characterization, and potential biological evaluation of the novel chemical entity, 2-Azepan-1-yl-5-nitrobenzonitrile. Due to the limited publicly available information on the specific discovery and history of this compound, this document outlines a plausible and scientifically grounded hypothetical pathway for its development. The synthesis is proposed via nucleophilic aromatic substitution, a common and efficient method for generating libraries of substituted benzonitriles. Detailed experimental protocols, data presentation in tabular format, and logical workflow visualizations are provided to guide researchers in the potential exploration of this and similar molecules.

Introduction

The benzonitrile scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of therapeutic agents. The introduction of a nitro group and a cyclic amine, such as azepane, can significantly modulate the physicochemical and pharmacological properties of the core structure. This guide focuses on 2-Azepan-1-yl-5-nitrobenzonitrile, a compound with potential for further investigation in drug discovery programs. While the specific history of this molecule is not extensively documented in peer-reviewed literature, its structural motifs suggest potential interactions with various biological targets. This document serves as a foundational guide for its synthesis and initial biological characterization.

Hypothetical Discovery and Development Workflow

The discovery of a novel compound like 2-Azepan-1-yl-5-nitrobenzonitrile would typically follow a structured workflow from initial synthesis to biological screening.

Figure 1: A generalized workflow for the synthesis, characterization, and initial biological screening of a novel chemical compound.

Synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile

The most probable synthetic route to 2-Azepan-1-yl-5-nitrobenzonitrile is through a nucleophilic aromatic substitution (SNAr) reaction. This common and reliable method involves the displacement of a halide from an electron-deficient aromatic ring by a nucleophile, in this case, the secondary amine azepane.[1][2] The electron-withdrawing nitro group in the para position to the leaving group (chloride) activates the ring for nucleophilic attack.

Figure 2: Proposed reaction scheme for the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile.

Experimental Protocol

Materials:

• 2-Chloro-5-nitrobenzonitrile

• Azepane

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Hexane

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 2-chloro-5-nitrobenzonitrile (1.0 eq) in DMF, add azepane (1.2 eq) and potassium carbonate (2.0 eq).

• Heat the reaction mixture to 80-100 °C and stir for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield the pure 2-Azepan-1-yl-5-nitrobenzonitrile.

Physicochemical and Structural Data

Following synthesis and purification, the compound's identity and purity would be confirmed using standard analytical techniques.

Parameter	Expected Data	Method
Molecular Formula	C₁₃H₁₅N₃O₂	Mass Spectrometry
Molecular Weight	245.28 g/mol	Mass Spectrometry
Appearance	Yellow to orange solid	Visual Inspection
¹H NMR	Peaks corresponding to aromatic and azepane protons	Nuclear Magnetic Resonance (NMR)
¹³C NMR	Peaks corresponding to aromatic and azepane carbons	Nuclear Magnetic Resonance (NMR)
Purity	>95%	High-Performance Liquid Chromatography (HPLC)
Melting Point	To be determined	Melting Point Apparatus

Hypothetical Biological Screening Workflow

Given the structural features of 2-Azepan-1-yl-5-nitrobenzonitrile, a logical next step would be to assess its biological activity. A general workflow for this process is outlined below.

Figure 3: A workflow for the biological evaluation of a novel chemical entity.

Conclusion

References

• 1. Ambeed [ambeed.com]
• 2. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to 2-Azepan-1-yl-5-nitrobenzonitrile Derivatives and Analogues

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Azepan-1-yl-5-nitrobenzonitrile and its analogous chemical structures. While specific research on the lead compound is limited, this document extrapolates from data on related benzonitrile and nitroaromatic derivatives to present potential synthesis routes, biological activities, and relevant experimental protocols. The focus is on the potential of these compounds as kinase inhibitors and anticancer agents, drawing from the broader class of substituted benzonitriles. This guide aims to serve as a foundational resource for researchers interested in exploring the therapeutic potential of this chemical scaffold.

Introduction

The benzonitrile scaffold is a privileged structure in medicinal chemistry, appearing in a variety of therapeutic agents. The incorporation of a nitro group and an azepane moiety, as in 2-Azepan-1-yl-5-nitrobenzonitrile, suggests potential for unique biological activities. Nitroaromatic compounds are known for their diverse pharmacological effects, including antimicrobial and anticancer properties.[1] The azepane ring can influence solubility, lipophilicity, and receptor binding. This guide will explore the synthesis, potential biological activities, and experimental evaluation of this class of compounds.

Chemical Structure of the Core Compound:

• IUPAC Name: 2-(azepan-1-yl)-5-nitrobenzonitrile

• CAS Number: 78243-61-5

• Molecular Formula: C13H15N3O2

• Molecular Weight: 245.28 g/mol

Synthesis of Benzonitrile Derivatives

The synthesis of substituted benzonitriles can be achieved through various methods. A common approach involves the nucleophilic aromatic substitution of an activated halogenated benzonitrile. For the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile, a plausible route would involve the reaction of 2-chloro-5-nitrobenzonitrile with azepane.

A general protocol for the synthesis of related 1-aminoisoquinolines from 2-(2-oxo-2-phenylethyl)benzonitriles involves a domino nucleophilic addition and intramolecular cyclization.[2] While not a direct synthesis of the core compound, it highlights the reactivity of the benzonitrile group in forming complex heterocyclic structures.

General Experimental Protocol for Nucleophilic Aromatic Substitution:

• To a solution of 2-chloro-5-nitrobenzonitrile (1 equivalent) in a suitable solvent such as dimethylformamide (DMF) or acetonitrile, add azepane (1.1-1.5 equivalents).

• A base, such as potassium carbonate or triethylamine (2-3 equivalents), is added to scavenge the HCl generated during the reaction.

• The reaction mixture is stirred at room temperature or heated to 50-80°C for several hours until the starting material is consumed (monitored by TLC).

• Upon completion, the reaction mixture is cooled to room temperature, and water is added to precipitate the product.

• The crude product is collected by filtration, washed with water, and dried.

• Further purification can be achieved by recrystallization from a suitable solvent (e.g., ethanol, methanol) or by column chromatography on silica gel.

Biological Activity of Analogues

Kinase Inhibition

Benzonitrile derivatives have been explored as inhibitors of various kinases. A patent describes a series of benzonitrile derivatives as kinase inhibitors, suggesting the therapeutic potential of this scaffold in diseases driven by aberrant kinase activity. Pyrimidine-5-carbonitrile derivatives, which share the cyano-aromatic feature, have been designed as inhibitors of the Epidermal Growth Factor Receptor (EGFR), a key target in cancer therapy.[3][4] Some of these compounds have shown potent inhibitory activity against both wild-type and mutant forms of EGFR.[3]

Anticancer Activity

Several studies have reported the anticancer properties of substituted benzonitriles. For instance, 2-phenylacrylonitrile derivatives have been synthesized and evaluated as tubulin inhibitors, showing potent antiproliferative activity against various cancer cell lines.[5][6] These compounds were found to arrest the cell cycle in the G2/M phase and induce apoptosis.[6] Similarly, certain pyrimidine-5-carbonitrile derivatives have demonstrated significant in vitro cytotoxic activities against a panel of human tumor cell lines.[3]

Quantitative Data on Analogous Compounds

The following tables summarize the biological activity of representative benzonitrile and pyrimidine-5-carbonitrile analogues from the literature.

Table 1: EGFR Kinase Inhibitory Activity of Pyrimidine-5-carbonitrile Derivatives [3]

Compound	EGFRWT IC50 (µM)	EGFRT790M IC50 (µM)
11b	0.09	4.03
Erlotinib	Not specified	Not specified

Table 2: In Vitro Cytotoxicity of Pyrimidine-5-carbonitrile Derivatives (IC50 in µM) [3]

Compound	HCT-116	HepG-2	MCF-7	A549
11a	>50	>50	>50	>50
11b	3.37	3.04	4.14	2.4
12b	10.4	12.3	11.2	9.8
15b	8.7	9.1	10.5	7.6
16a	15.2	18.4	16.3	14.1
Erlotinib	15.3	25.7	21.6	13.5

Table 3: Antiproliferative Activity of 2-phenylacrylonitrile Derivatives (IC50 in nM) [6]

Compound	HCT116	BEL-7402
1g2a	5.9	7.8
Taxol	Not specified	Not specified

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the evaluation of 2-Azepan-1-yl-5-nitrobenzonitrile derivatives.

Kinase Inhibition Assay

Several formats are available for measuring kinase activity and inhibition, including radiometric assays and fluorescence-based assays.[7] Time-resolved fluorescence resonance energy transfer (TR-FRET) assays are a common non-radioactive method.[8]

Protocol for a Generic TR-FRET Kinase Assay:

• Prepare a reaction buffer containing a suitable buffer (e.g., Tris-HCl), MgCl2, bovine serum albumin (BSA), and DTT.

• Dispense the test compounds at various concentrations into a 384-well plate.

• Add the kinase and a biotinylated substrate to the wells.

• Initiate the reaction by adding ATP.

• Incubate the plate at room temperature for a specified period (e.g., 60 minutes).

• Stop the reaction by adding a stop solution containing EDTA.

• Add a detection solution containing a europium-labeled anti-phospho-substrate antibody and streptavidin-allophycocyanin (SA-APC).

• Incubate the plate in the dark for 60 minutes.

• Read the plate on a TR-FRET-compatible plate reader, measuring the emission at two wavelengths (e.g., 665 nm and 620 nm).

• Calculate the ratio of the two emission signals and determine the IC50 values for the test compounds.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[9][10]

Protocol for MTT Assay:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds and incubate for 24-72 hours.

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[11]

• Remove the medium and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO) or a solution of SDS in HCl, to dissolve the formazan crystals.[11]

• Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[11]

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 values.

Western Blotting for Signaling Pathway Analysis

Western blotting is used to detect specific proteins in a sample and can be used to analyze the effects of compounds on signaling pathways.[12][13]

Protocol for Western Blotting:

• Cell Lysis: Treat cells with the test compound for the desired time. Lyse the cells in a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.[14]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.[14]

• Blocking: Block the membrane with a solution of 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[13]

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the protein of interest (e.g., phospho-EGFR, total EGFR, cleaved caspase-3) overnight at 4°C.[14]

• Washing: Wash the membrane three times with TBST for 5-10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing steps.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize the signal using an imaging system.

• Analysis: Quantify the band intensities using densitometry software.

Visualizations

Experimental Workflow

References

• 1. Biological Activity of Modified and Exchanged 2-Amino-5-Nitrothiazole Amide Analogues of Nitazoxanide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Me3Al-mediated domino nucleophilic addition/intramolecular cyclisation of 2-(2-oxo-2-phenylethyl)benzonitriles with amines; a convenient approach for the synthesis of substituted 1-aminoisoquinolines [beilstein-journals.org]
• 3. Discovery of new pyrimidine-5-carbonitrile derivatives as anticancer agents targeting EGFRWT and EGFRT790M - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. New pyrimidine-5-carbonitrile derivatives as EGFR inhibitors with anticancer and apoptotic activities: design, molecular modeling and synthesis - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Synthesis and Selective Anticancer Activity Evaluation of 2-phenylacrylonitrile Derivatives as Tubulin Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Selective Anticancer Activity Evaluation of 2-phenylacrylonitrile Derivatives as Tubulin Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. reactionbiology.com [reactionbiology.com]
• 8. Biochemical Kinase Assays | Thermo Fisher Scientific - US [thermofisher.com]
• 9. broadpharm.com [broadpharm.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Cell Viability Assay Protocols - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 12. Analysis of Signaling Pathways by Western Blotting and Immunoprecipitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Western blot protocol | Abcam [abcam.com]
• 14. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]

literature review of 2-Azepan-1-yl-5-nitrobenzonitrile research

A comprehensive search of scientific and patent literature reveals a significant lack of available research data for the compound 2-Azepan-1-yl-5-nitrobenzonitrile (CAS No. 78243-61-5). While the chemical structure and basic physicochemical properties are documented by various chemical suppliers, there is no substantive body of published research detailing its synthesis, biological activity, mechanism of action, or associated experimental protocols.

This in-depth technical guide aims to provide a complete overview of the existing knowledge. However, due to the limited information in the public domain, this review will primarily focus on the fundamental characteristics of the compound and highlight the absence of advanced research data.

Physicochemical Properties

The fundamental properties of 2-Azepan-1-yl-5-nitrobenzonitrile have been compiled from chemical supplier databases.

Property	Value	Source
CAS Number	78243-61-5	Multiple Chemical Suppliers
Molecular Formula	C₁₃H₁₅N₃O₂	Multiple Chemical Suppliers
Molecular Weight	245.28 g/mol	Multiple Chemical Suppliers
Canonical SMILES	C1CCN(CC1)C2=C(C=C(C=C2)--INVALID-LINK--[O-])C#N	Multiple Chemical Suppliers
InChI Key	YWGYCMZJWKEZAD-UHFFFAOYSA-N	Multiple Chemical Suppliers

Synthesis

A definitive, peer-reviewed synthetic protocol for 2-Azepan-1-yl-5-nitrobenzonitrile could not be identified in the searched literature. However, a plausible synthetic route can be hypothesized based on common organic chemistry reactions. The logical precursor for this compound would be 2-fluoro-5-nitrobenzonitrile, which could undergo a nucleophilic aromatic substitution reaction with azepane.

Postulated Synthetic Pathway

This proposed pathway involves the displacement of the fluorine atom on the benzene ring by the secondary amine of azepane. The electron-withdrawing nitro group in the para position to the fluorine activates the ring towards nucleophilic attack.

Navigating the Safety Landscape of 2-Azepan-1-yl-5-nitrobenzonitrile: A Guide for Researchers

For researchers, scientists, and drug development professionals, a comprehensive understanding of the safety and handling precautions for any chemical compound is paramount. This guide addresses the available safety information for 2-Azepan-1-yl-5-nitrobenzonitrile (CAS No. 78243-61-5), outlines general best practices for handling, and provides a logical framework for risk assessment in the absence of complete data.

A thorough search for a comprehensive, English-language Safety Data Sheet (SDS) for 2-Azepan-1-yl-5-nitrobenzonitrile did not yield a publicly available document. While an SDS in Swedish has been identified, the language barrier prevents a detailed analysis of its contents. The absence of a complete English SDS significantly limits the ability to provide quantitative safety data and detailed experimental protocols.

This guide, therefore, compiles the available information and provides a conservative approach to handling based on the compound's chemical structure and general laboratory safety principles.

General Safety and Hazard Considerations

Given the presence of a nitro group and a nitrile group, 2-Azepan-1-yl-5-nitrobenzonitrile should be handled with caution. Compounds with these functional groups can have potential toxicological and reactivity hazards.

Potential Hazards (Based on Structural Analogs):

• Toxicity: Nitrile-containing compounds can be toxic if ingested, inhaled, or absorbed through the skin. Nitroaromatic compounds can also exhibit toxicity.

• Irritation: The compound may be an irritant to the skin, eyes, and respiratory tract.

• Reactivity: Nitro compounds can be reactive and should be stored away from heat and incompatible materials.

Recommended Handling Precautions

In the absence of a specific SDS, the following general handling precautions are recommended. These should be considered a starting point for a comprehensive, site-specific risk assessment.

Personal Protective Equipment (PPE)

A standard PPE ensemble for handling potentially hazardous chemicals should be employed:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile). The specific glove material should be chosen based on a risk assessment and compatibility with the solvents being used.

• Body Protection: A laboratory coat.

• Respiratory Protection: In the absence of data on inhalation toxicity, it is prudent to handle this compound in a well-ventilated area, preferably within a chemical fume hood.

Engineering Controls

• Ventilation: All work with 2-Azepan-1-yl-5-nitrobenzonitrile should be conducted in a well-ventilated laboratory. For procedures that may generate dust or aerosols, a chemical fume hood is essential.

• Safety Equipment: An eyewash station and a safety shower should be readily accessible.

Hygiene Measures

• Wash hands thoroughly after handling.

• Do not eat, drink, or smoke in the laboratory.

• Contaminated clothing should be removed and laundered before reuse.

First Aid Measures

The following are general first aid recommendations. In all cases of exposure, seek medical attention.

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration.

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes. Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.

Storage and Disposal

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Logical Workflow for Handling Chemicals with Limited Safety Data

The following diagram illustrates a recommended workflow for researchers when encountering a compound with limited publicly available safety information.

Figure 1. A logical workflow for assessing and managing the risks of a chemical with limited safety documentation.

Conclusion

While a comprehensive safety profile for 2-Azepan-1-yl-5-nitrobenzonitrile cannot be constructed from publicly available information at this time, a conservative and cautious approach based on its chemical structure and general laboratory safety principles is essential. Researchers are strongly advised to seek a complete Safety Data Sheet from the supplier of this compound before commencing any experimental work. In the absence of such data, the logical workflow and general precautions outlined in this guide should be followed to minimize potential risks.

Protocols & Analytical Methods

synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile step-by-step protocol

This document provides a detailed protocol for the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile, a key intermediate in pharmaceutical and chemical research. The synthesis is achieved via a nucleophilic aromatic substitution (SNAr) reaction.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile.

Parameter	Value
Reactants
2-Chloro-5-nitrobenzonitrile	1.0 equivalent
Azepane (Hexamethyleneimine)	1.2 equivalents
Triethylamine (TEA)	1.5 equivalents
Solvent
Dimethyl sulfoxide (DMSO)	~5-10 mL per gram of2-chloro-5-nitrobenzonitrile
Reaction Conditions
Temperature	80 °C
Reaction Time	4 hours
Product
Product Name	2-Azepan-1-yl-5-nitrobenzonitrile
Molecular Formula	C13H15N3O2
Molecular Weight	245.28 g/mol
Expected Yield	85-95%
Appearance	Yellow to orange solid

Experimental Protocol

The synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile is based on the nucleophilic aromatic substitution of the chlorine atom in 2-chloro-5-nitrobenzonitrile with azepane. The nitro group in the para position to the chlorine strongly activates the aromatic ring towards nucleophilic attack.

Materials:

• 2-Chloro-5-nitrobenzonitrile

• Azepane (Hexamethyleneimine)

• Triethylamine (TEA)

• Dimethyl sulfoxide (DMSO)

• Water

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na2SO4)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Condenser

• Separatory funnel

• Rotary evaporator

• Beakers, graduated cylinders, and other standard laboratory glassware

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a condenser, dissolve 2-chloro-5-nitrobenzonitrile (1.0 eq) in dimethyl sulfoxide (DMSO).

• Addition of Reagents: To the stirred solution, add triethylamine (1.5 eq) followed by the dropwise addition of azepane (1.2 eq). Triethylamine acts as a base to neutralize the HCl formed during the reaction.

• Reaction: Heat the reaction mixture to 80 °C and maintain this temperature for 4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a separatory funnel containing water.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volumes).

• Washing: Combine the organic layers and wash with water and then with brine to remove any remaining DMSO and salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to afford the pure 2-Azepan-1-yl-5-nitrobenzonitrile as a yellow to orange solid.

Visualization

The following diagram illustrates the experimental workflow for the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile.

Caption: Experimental workflow for the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile.

Application Notes and Protocols for 2-Azepan-1-yl-5-nitrobenzonitrile in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Azepan-1-yl-5-nitrobenzonitrile is a versatile scaffold in organic synthesis, primarily utilized as a building block for more complex molecules with potential applications in medicinal chemistry and materials science. Its structure, featuring a nitro-activated aromatic ring, a nitrile group, and an azepane moiety, offers multiple avenues for chemical modification. The electron-withdrawing nitro group facilitates nucleophilic aromatic substitution on the benzene ring, while the nitrile and nitro functionalities can undergo a variety of transformations to introduce diverse functional groups. This document provides detailed application notes and experimental protocols for the synthesis and derivatization of 2-Azepan-1-yl-5-nitrobenzonitrile.

Synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile

The primary synthetic route to 2-Azepan-1-yl-5-nitrobenzonitrile is through a nucleophilic aromatic substitution (SNAr) reaction. This involves the reaction of a 2-halo-5-nitrobenzonitrile with azepane. The presence of the strongly electron-withdrawing nitro group in the para position to the halogen leaving group activates the aromatic ring towards nucleophilic attack.[1][2][3] 2-Fluoro-5-nitrobenzonitrile is often the substrate of choice due to the high electronegativity of fluorine, which enhances the rate of substitution.[3]

Synthetic Workflow

Caption: General workflow for the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile.

Experimental Protocol: Synthesis via SNAr

Materials:

• 2-Fluoro-5-nitrobenzonitrile

• Azepane

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 2-fluoro-5-nitrobenzonitrile (1.0 eq) in DMF, add potassium carbonate (2.0 eq).

• Add azepane (1.2 eq) dropwise to the stirring solution at room temperature.

• Heat the reaction mixture to 80 °C and stir for 4-6 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 2-Azepan-1-yl-5-nitrobenzonitrile.

Quantitative Data (Hypothetical):

Reactant	Molar Eq.	Solvent	Base	Temp (°C)	Time (h)	Yield (%)
2-Fluoro-5-nitrobenzonitrile	1.0	DMF	K₂CO₃	80	4	~90
2-Chloro-5-nitrobenzonitrile	1.0	DMSO	K₂CO₃	120	12	~75

Applications in Organic Synthesis

2-Azepan-1-yl-5-nitrobenzonitrile is a valuable intermediate for the synthesis of a variety of more complex molecules. The nitro and nitrile groups can be selectively transformed to introduce new functionalities.

Key Chemical Transformations

Caption: Key transformations of 2-Azepan-1-yl-5-nitrobenzonitrile.

Experimental Protocol: Reduction of the Nitro Group

Materials:

• 2-Azepan-1-yl-5-nitrobenzonitrile

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Ethanol

• Concentrated hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

Procedure:

• Suspend 2-Azepan-1-yl-5-nitrobenzonitrile (1.0 eq) in ethanol.

• Add a solution of tin(II) chloride dihydrate (5.0 eq) in concentrated HCl dropwise at 0 °C.

• Allow the reaction to warm to room temperature and then heat at reflux for 3-4 hours.

• Cool the reaction mixture and neutralize with a saturated solution of sodium bicarbonate until the pH is ~8.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 2-Azepan-1-yl-5-aminobenzonitrile.

Quantitative Data (Hypothetical):

Reagent	Solvent	Temp (°C)	Time (h)	Yield (%)
SnCl₂·2H₂O	Ethanol/HCl	Reflux	3	~85
H₂/Pd-C	Methanol	RT	12	~95

Experimental Protocol: Hydrolysis of the Nitrile Group

Materials:

• 2-Azepan-1-yl-5-nitrobenzonitrile

• Sulfuric acid (70% aqueous solution)

• Water

Procedure:

• Add 2-Azepan-1-yl-5-nitrobenzonitrile (1.0 eq) to a 70% aqueous solution of sulfuric acid.

• Heat the mixture to 120 °C and stir for 8-12 hours.

• Cool the reaction mixture and carefully pour it onto crushed ice.

• Collect the precipitate by filtration, wash with cold water until the filtrate is neutral.

• Dry the solid product under vacuum to obtain 2-Azepan-1-yl-5-nitrobenzoic acid.

Quantitative Data (Hypothetical):

Reagent	Temp (°C)	Time (h)	Yield (%)
70% H₂SO₄	120	10	~80

Potential Applications in Drug Development

The derivatives of 2-Azepan-1-yl-5-nitrobenzonitrile are of interest in drug discovery due to the prevalence of the aminobenzonitrile and aminobenzoic acid scaffolds in pharmaceuticals. The resulting 5-aminobenzonitrile derivative can be further functionalized, for example, through diazotization followed by substitution, or through acylation and sulfonylation of the amino group. These modifications can lead to the synthesis of libraries of compounds for screening against various biological targets. While no specific biological activities have been reported for 2-Azepan-1-yl-5-nitrobenzonitrile itself, related nitroaromatic compounds have been investigated for their potential as antitumor agents.[4]

Drug Discovery Workflow

Caption: Workflow for utilizing 2-Azepan-1-yl-5-nitrobenzonitrile in drug discovery.

Conclusion

2-Azepan-1-yl-5-nitrobenzonitrile is a readily accessible and highly functionalized building block for organic synthesis. The protocols outlined in this document provide a foundation for its synthesis and further transformation into a variety of derivatives. Its potential as a scaffold for the development of novel therapeutic agents and functional materials makes it a compound of significant interest to the research and development community.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 4. How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices - PMC [pmc.ncbi.nlm.nih.gov]

2-Azepan-1-yl-5-nitrobenzonitrile as a building block in medicinal chemistry

Introduction

2-Azepan-1-yl-5-nitrobenzonitrile is a synthetic organic compound featuring a unique combination of functional groups: a saturated seven-membered azepane ring, an electron-withdrawing nitro group, and a nitrile moiety on a benzene core. This distinct substitution pattern presents a versatile scaffold for the synthesis of diverse molecular architectures with potential applications in drug discovery. While specific, publicly documented examples of its direct use in the synthesis of clinical drug candidates are limited, its structural motifs are present in various biologically active molecules. These notes provide a detailed, prospective overview of its potential applications as a building block in medicinal chemistry, based on the known reactivity of its constituent functional groups.

The azepane moiety is a recognized pharmacophore found in numerous FDA-approved drugs and clinical candidates, contributing to properties such as improved solubility, metabolic stability, and target binding. Azepane-based compounds have shown a wide range of therapeutic applications, including as anti-cancer, anti-tubercular, and antimicrobial agents. The nitroaromatic group, while sometimes associated with toxicity, is also a key feature in many bioactive compounds and can serve as a precursor to an amino group, a critical functional handle for further molecular elaboration. The benzonitrile group can act as a bioisostere for other functional groups or participate in the formation of various heterocyclic systems.

Potential Therapeutic Applications

Based on the functionalities present, derivatives of 2-Azepan-1-yl-5-nitrobenzonitrile could be explored for, but not limited to, the following therapeutic areas:

• Oncology: The amino-benzonitrile core, obtained after reduction of the nitro group, is a common scaffold in kinase inhibitors. Many kinase inhibitors target the ATP-binding site, and the amino group can form crucial hydrogen bonds with the hinge region of the kinase.

• Neuroscience: The azepane ring is present in several centrally active agents. Derivatives could be investigated as ligands for various receptors and transporters in the central nervous system.

• Infectious Diseases: The combination of the aromatic system and the basic azepane nitrogen could be exploited for the development of novel antibacterial or antiviral agents.

Synthetic Utility and Key Reactions

The primary synthetic utility of 2-Azepan-1-yl-5-nitrobenzonitrile lies in the sequential modification of its functional groups. The most logical and versatile transformation is the reduction of the nitro group to an amine, yielding 5-amino-2-(azepan-1-yl)benzonitrile. This aniline derivative serves as a key intermediate for a multitude of subsequent reactions.

Data Presentation: Key Intermediate and Potential Reactions

Building Block/Intermediate	Key Transformation	Potential Subsequent Reactions	Product Class/Scaffold
2-Azepan-1-yl-5-nitrobenzonitrile	Nitro Group Reduction	Amide bond formation, Sulfonamide formation, Urea/Thiourea formation, Buchwald-Hartwig amination, Sandmeyer reaction, Heterocycle formation (e.g., quinazolines, benzimidazoles)	Substituted Anilines
5-Amino-2-(azepan-1-yl)benzonitrile	Reaction with isocyanates/isothiocyanates	-	Phenylureas/Phenylthioureas
5-Amino-2-(azepan-1-yl)benzonitrile	Reaction with sulfonyl chlorides	-	Sulfonamides
5-Amino-2-(azepan-1-yl)benzonitrile	Reaction with carboxylic acids/acid chlorides	-	Amides
5-Amino-2-(azepan-1-yl)benzonitrile	Cyclization with orthoformates and amines	-	Quinazolinamines

Experimental Protocols

The following are detailed, representative protocols for the key transformations of 2-Azepan-1-yl-5-nitrobenzonitrile.

Protocol 1: Reduction of 2-Azepan-1-yl-5-nitrobenzonitrile to 5-Amino-2-(azepan-1-yl)benzonitrile

Objective: To synthesize the key aniline intermediate.

Materials:

• 2-Azepan-1-yl-5-nitrobenzonitrile

• Iron powder (Fe)

• Ammonium chloride (NH₄Cl)

• Ethanol (EtOH)

• Water (H₂O)

• Ethyl acetate (EtOAc)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Magnetic stirrer and hotplate

• Separatory funnel

• Filter paper

Procedure:

• To a stirred solution of 2-Azepan-1-yl-5-nitrobenzonitrile (1.0 eq) in a mixture of ethanol and water (e.g., 4:1 v/v), add iron powder (e.g., 5.0 eq) and ammonium chloride (e.g., 1.0 eq).

• Heat the reaction mixture to reflux (approximately 80-90 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter it through a pad of celite, washing the filter cake with ethanol.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the ethanol.

• Dilute the remaining aqueous residue with water and extract the product with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane:ethyl acetate gradient) to obtain pure 5-Amino-2-(azepan-1-yl)benzonitrile.

Expected Yield: 80-95%

Protocol 2: Synthesis of a Urea Derivative from 5-Amino-2-(azepan-1-yl)benzonitrile

Objective: To demonstrate the derivatization of the aniline intermediate.

Materials:

• 5-Amino-2-(azepan-1-yl)benzonitrile

• Aryl isocyanate (e.g., phenyl isocyanate)

• Anhydrous Dichloromethane (DCM)

• Magnetic stirrer

• Nitrogen atmosphere setup

Procedure:

• Dissolve 5-Amino-2-(azepan-1-yl)benzonitrile (1.0 eq) in anhydrous dichloromethane under a nitrogen atmosphere.

• To this stirred solution, add the aryl isocyanate (1.05 eq) dropwise at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Upon completion, a precipitate may form. If so, collect the solid by filtration and wash with cold dichloromethane.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure.

• Purify the residue by recrystallization or column chromatography to obtain the desired urea derivative.

Expected Yield: >90%

Visualizations

Signaling Pathway: Hypothetical Inhibition of a Kinase Pathway

The following diagram illustrates a hypothetical mechanism of action for a kinase inhibitor derived from 2-Azepan-1-yl-5-nitrobenzonitrile. The inhibitor is postulated to block the ATP-binding site of a receptor tyrosine kinase (RTK), thereby inhibiting downstream signaling pathways, such as the RAS-RAF-MEK-ERK pathway, which are often dysregulated in cancer.

Caption: Hypothetical inhibition of an RTK signaling pathway.

Experimental Workflow: From Building Block to Bioactive Compound

This diagram outlines the general workflow for utilizing 2-Azepan-1-yl-5-nitrobenzonitrile as a building block in a drug discovery project.

Caption: General workflow for drug discovery.

Disclaimer: The application notes and protocols provided are based on general chemical principles and the known reactivity of the functional groups present in 2-Azepan-1-yl-5-nitrobenzonitrile. These are intended for informational purposes for research and development professionals and have not been validated for specific, real-world applications of this particular molecule due to a lack of published data. All laboratory work should be conducted by qualified personnel with appropriate safety precautions.

Application Notes and Protocols for 2-Azepan-1-yl-5-nitrobenzonitrile

Compound: 2-Azepan-1-yl-5-nitrobenzonitrile CAS Number: 78243-61-5 Molecular Formula: C13H15N3O2 Molecular Weight: 245.28 g/mol

Introduction

This document provides a summary of the available scientific literature regarding the experimental applications of 2-Azepan-1-yl-5-nitrobenzonitrile. The information is intended for researchers, scientists, and professionals in the field of drug development.

Summary of Available Data

As of the latest literature review, there is a significant lack of published experimental data for 2-Azepan-1-yl-5-nitrobenzonitrile. Searches of scientific databases and chemical repositories have yielded basic chemical information but no detailed studies on its biological activity, mechanism of action, or potential therapeutic applications.

While no direct research on 2-Azepan-1-yl-5-nitrobenzonitrile is available, studies on structurally related compounds may offer some insights. For instance, a series of N-(2-(azepan-1-yl)-2-phenylethyl)-benzenesulfonamides has been identified as novel inhibitors of the glycine transporter 1 (GlyT1)[1][2]. This suggests that the azepane moiety can be incorporated into neuroactive compounds. However, it is crucial to note that these findings do not directly apply to 2-Azepan-1-yl-5-nitrobenzonitrile.

Quantitative Data

Due to the absence of published research, there is no quantitative data available regarding the biological or chemical activity of 2-Azepan-1-yl-5-nitrobenzonitrile.

Experimental Protocols

Detailed experimental protocols for the use of 2-Azepan-1-yl-5-nitrobenzonitrile are not available in the current scientific literature.

Signaling Pathways and Experimental Workflows

There are no described signaling pathways or established experimental workflows associated with 2-Azepan-1-yl-5-nitrobenzonitrile in the reviewed literature.

Conclusion

2-Azepan-1-yl-5-nitrobenzonitrile is a chemical entity for which no significant body of experimental application data has been published. The scientific community has not yet reported on its pharmacological properties or potential uses. Therefore, researchers interested in this compound would be exploring a novel area of investigation. Any future research should focus on initial screening and characterization to determine its basic biological and chemical properties.

References

• 1. Identification of N-(2-(azepan-1-yl)-2-phenylethyl)-benzenesulfonamides as novel inhibitors of GlyT1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Note: Protocol for the Purification of 2-Azepan-1-yl-5-nitrobenzonitrile

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the purification of 2-Azepan-1-yl-5-nitrobenzonitrile, a key intermediate in various research and development applications. The protocol outlines a comprehensive procedure involving post-reaction workup, silica gel column chromatography, and optional recrystallization to achieve high purity. This methodology is designed for researchers familiar with standard organic synthesis and purification techniques.

Introduction

2-Azepan-1-yl-5-nitrobenzonitrile is typically synthesized via a nucleophilic aromatic substitution (SNAr) reaction. A common route involves the reaction of a halogenated precursor, such as 2-chloro-5-nitrobenzonitrile or 2-fluoro-5-nitrobenzonitrile, with azepane in the presence of a base. The crude reaction mixture typically contains the desired product, unreacted starting materials, the base, and other by-products. This protocol details the necessary steps to isolate and purify the target compound to a high degree of purity suitable for subsequent analytical characterization and use in further synthetic steps.

Experimental Protocols

This protocol is divided into three main stages: Post-Reaction Workup, Purification by Flash Column Chromatography, and an optional final purification by Recrystallization.

Materials and Equipment

• Crude 2-Azepan-1-yl-5-nitrobenzonitrile reaction mixture

• Dichloromethane (DCM)

• Ethyl acetate (EtOAc)

• Hexanes or Heptane

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel (for flash chromatography, 230-400 mesh)

• Rotary evaporator

• Separatory funnel

• Glassware for chromatography (column, flasks)

• Thin Layer Chromatography (TLC) plates (silica gel coated)

• UV lamp for TLC visualization

• Heating mantle and condenser for recrystallization

Protocol 1: Post-Reaction Workup (Aqueous Extraction)

This initial step aims to remove inorganic salts, excess base, and water-soluble impurities from the crude reaction mixture.

• Dissolution: Transfer the crude reaction mixture to a separatory funnel. Dissolve the mixture in a suitable organic solvent like dichloromethane (DCM) or ethyl acetate (EtOAc). Use approximately 3-5 mL of solvent per gram of crude material.

• Aqueous Wash: Add an equal volume of saturated aqueous NaHCO₃ solution to the separatory funnel. Stopper the funnel and shake gently, venting frequently to release any pressure. This step neutralizes any remaining acid and removes some polar impurities.

• Phase Separation: Allow the layers to separate completely. Drain the lower organic layer into a clean Erlenmeyer flask. If using ethyl acetate, the organic layer will be the upper layer.

• Brine Wash: Return the organic layer to the separatory funnel and wash with an equal volume of brine. This step helps to remove any remaining water from the organic phase.

• Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). Swirl the flask and let it stand for 10-15 minutes. The drying agent should move freely when the flask is swirled, indicating sufficient drying.

• Concentration: Filter the dried organic solution to remove the drying agent. Concentrate the filtrate in vacuo using a rotary evaporator to yield the crude solid product.

Protocol 2: Purification by Flash Column Chromatography

This is the primary purification step to separate the target compound from less polar starting materials and other non-polar impurities.

• TLC Analysis: Before running the column, determine an appropriate solvent system using Thin Layer Chromatography (TLC). The target compound is moderately polar. A good starting point for the mobile phase is a mixture of ethyl acetate and hexanes. Test various ratios (e.g., 10:90, 20:80, 30:70 EtOAc:Hexanes). The ideal solvent system should give the product a retention factor (Rf) of approximately 0.3-0.4.

• Column Packing: Prepare a silica gel slurry using the chosen mobile phase (or a less polar version, e.g., 5% EtOAc in hexanes). Carefully pack a chromatography column with the slurry, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude product from the workup step in a minimal amount of DCM or the mobile phase. Alternatively, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the packed column.

• Elution: Begin eluting the column with the chosen solvent system. Collect fractions in test tubes or flasks.

• Fraction Analysis: Monitor the elution process by TLC. Spot each fraction (or every few fractions) on a TLC plate and develop it in the mobile phase. Visualize the spots under a UV lamp.

• Product Isolation: Combine the fractions that contain the pure product (as determined by TLC). Concentrate the combined fractions using a rotary evaporator to obtain the purified 2-Azepan-1-yl-5-nitrobenzonitrile as a solid.

Protocol 3: (Optional) Recrystallization

For achieving very high purity, a final recrystallization step can be performed.

• Solvent Selection: Test the solubility of the purified solid in various solvents to find a suitable recrystallization solvent or solvent pair. An ideal solvent will dissolve the compound when hot but not when cold. Common solvents for aromatic compounds include ethanol, isopropanol, ethyl acetate, or a mixture such as ethyl acetate/hexanes.

• Dissolution: Place the solid in an Erlenmeyer flask and add a minimal amount of the chosen hot solvent until the solid just dissolves completely.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Crystal formation should be observed. For maximum recovery, the flask can then be placed in an ice bath.

• Isolation and Drying: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent. Dry the crystals under vacuum to remove any residual solvent.

Data Presentation

The effectiveness of the purification protocol can be assessed by comparing the yield and purity at each stage. The following table provides a template for presenting such data.

Purification Stage	Mass (g)	Yield (%)	Purity (by HPLC/NMR)	Appearance
Crude Product (Post-Workup)	10.0	-	~75%	Brownish Solid
After Column Chromatography	6.8	68%	>98%	Yellow Crystalline Solid
After Recrystallization	6.1	61%	>99.5%	Pale Yellow Needles

Note: The data presented are illustrative examples and actual results may vary depending on the reaction scale and efficiency.

Visualization

Purification Workflow Diagram

The following diagram illustrates the logical workflow for the purification of 2-Azepan-1-yl-5-nitrobenzonitrile.

Caption: Purification workflow for 2-Azepan-1-yl-5-nitrobenzonitrile.

Application Notes and Protocols: Large-Scale Synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the large-scale synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile, a key intermediate in the development of various therapeutic agents. The described methodology is based on a nucleophilic aromatic substitution reaction and is designed to be scalable for industrial production.

Reaction Scheme

The synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile is achieved through the reaction of 2-chloro-5-nitrobenzonitrile with azepane. The electron-withdrawing nitro group facilitates the nucleophilic displacement of the chlorine atom by the secondary amine.

Figure 1: Synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile

Caption: Reaction scheme for the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile.

Quantitative Data Summary

The following table summarizes the expected quantitative data for the large-scale synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile based on a 1 kg scale of the limiting reactant, 2-chloro-5-nitrobenzonitrile.

Parameter	Value
Reactants
2-chloro-5-nitrobenzonitrile	1.00 kg (5.48 mol)
Azepane	0.65 kg (6.57 mol, 1.2 eq)
Potassium Carbonate	1.51 kg (10.96 mol, 2.0 eq)
N,N-Dimethylformamide (DMF)	5.0 L
Reaction Conditions
Temperature	80 °C
Reaction Time	6 hours
Product
Theoretical Yield	1.34 kg
Actual Yield	1.21 kg
Yield (%)	90%
Purity (by HPLC)	>98%

Experimental Protocol

This protocol details the step-by-step methodology for the large-scale synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile.

Materials and Equipment:

• 10 L glass reactor equipped with a mechanical stirrer, thermometer, reflux condenser, and nitrogen inlet/outlet.

• Heating mantle with temperature controller.

• 20 L filtration apparatus.

• Vacuum oven.

• 2-chloro-5-nitrobenzonitrile (reagent grade, >99%)

• Azepane (reagent grade, >99%)

• Potassium Carbonate (anhydrous, powdered)

• N,N-Dimethylformamide (DMF, anhydrous)

• Ethyl acetate (technical grade)

• Water (deionized)

• Brine solution (saturated NaCl)

Procedure:

• Reactor Setup: Ensure the 10 L glass reactor is clean, dry, and purged with nitrogen.

• Charging Reactants: To the reactor, add 2-chloro-5-nitrobenzonitrile (1.00 kg, 5.48 mol) and N,N-Dimethylformamide (5.0 L). Begin stirring to dissolve the solid.

• Add powdered anhydrous potassium carbonate (1.51 kg, 10.96 mol) to the stirred solution.

• Carefully add azepane (0.65 kg, 6.57 mol) to the reaction mixture. A slight exotherm may be observed.

• Reaction: Heat the reaction mixture to 80 °C and maintain this temperature for 6 hours. Monitor the reaction progress by TLC or HPLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature.

• Slowly pour the reaction mixture into 20 L of cold water with vigorous stirring. A yellow precipitate will form.

• Stir the suspension for 30 minutes to ensure complete precipitation.

• Filtration: Collect the solid product by filtration. Wash the filter cake with deionized water (3 x 2 L) to remove inorganic salts and residual DMF.

• Drying: Dry the crude product in a vacuum oven at 50-60 °C until a constant weight is achieved.

• Purification (Optional): If further purification is required, the crude product can be recrystallized from a suitable solvent system such as ethanol/water or toluene.

Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol.

Caption: Experimental workflow for the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile.

Safety Precautions

• Conduct the reaction in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• 2-chloro-5-nitrobenzonitrile is a toxic and irritating compound. Avoid inhalation and contact with skin and eyes.

• Azepane is a corrosive and flammable liquid. Handle with care.

• N,N-Dimethylformamide (DMF) is a reproductive toxin. Avoid inhalation and skin contact.

• Potassium carbonate is an irritant. Avoid dust inhalation.

Application Notes and Protocols for Fluorescent Probes in Thiol Detection

To Researchers, Scientists, and Drug Development Professionals,

This document provides a detailed overview of the application of fluorescent probes for the detection and quantification of thiols, crucial molecules in various physiological and pathological processes. While the specific probe 2-Azepan-1-yl-5-nitrobenzonitrile is not documented in publicly available scientific literature as a fluorescent probe, this guide will utilize a well-characterized class of probes based on the 4-nitro-2,1,3-benzoxadiazole (NBD) core to illustrate the principles, protocols, and data presentation relevant to your research.

General Principles of Thiol Detection with Nitroaromatic Fluorophores

Nitroaromatic compounds are often used in the design of fluorescent probes. Their electron-withdrawing nature can quench fluorescence in the native probe. The reaction with a nucleophilic analyte, such as a thiol, can lead to a change in the electronic properties of the fluorophore, resulting in a "turn-on" or ratiometric fluorescence response. The general mechanism often involves a nucleophilic aromatic substitution or a Michael addition reaction.[1][2][3][4]

A common strategy involves the displacement of a leaving group on the aromatic ring by the thiol, leading to a highly fluorescent product.[5] The specificity for different thiols (e.g., cysteine, homocysteine, glutathione) can be engineered by modifying the probe's structure.[6]

Illustrative Example: NBD-Based Probes for Thiol Detection

4-Chloro-7-nitro-2,1,3-benzoxadiazole (NBD-Cl) is a representative fluorogenic reagent used for the detection of amines and thiols.[7] While not a direct analogue, its reaction mechanism and application can serve as a valuable model.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the general signaling pathway for a thiol-reactive fluorescent probe and a typical experimental workflow for its application in cell-based assays.

References

• 1. Fluorescent and colorimetric probes for detection of thiols - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. Fluorescent Probes for Live Cell Thiol Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. "Thiol Reactive Probes and Chemosensors" by Robert M. Strongin, Lovemore Hakuna et al. [pdxscholar.library.pdx.edu]
• 4. scispace.com [scispace.com]
• 5. Fluorescent sensors for selective detection of thiols: expanding the intramolecular displacement based mechanism to new chromophores - Analyst (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. 4-fluoro-7-nitro-2,1,3-benzoxadiazole as a fluorogenic labeling reagent for the in vivo analysis of amino acid neurotransmitters using online microdialysis-capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 2-Azepan-1-yl-5-nitrobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Due to the limited publicly available information on the specific biological activities of 2-Azepan-1-yl-5-nitrobenzonitrile, the following application notes and protocols are based on a hypothetical mechanism of action . This document is intended to serve as a template and guide for the potential development of assays for novel compounds with similar structural features. The proposed target and pathways are selected based on common functionalities of related chemical scaffolds in drug discovery.

Introduction

2-Azepan-1-yl-5-nitrobenzonitrile is a small molecule with potential for development as a therapeutic agent. Its chemical structure, featuring a nitrobenzonitrile core and an azepane moiety, suggests possible interactions with various biological targets. This document outlines hypothetical applications and detailed protocols for investigating the efficacy of 2-Azepan-1-yl-5-nitrobenzonitrile as a selective inhibitor of the fictional "Kinase X" (KX) , a protein implicated in proliferative diseases such as cancer.

Hypothetical Mechanism of Action

For the purpose of these application notes, we will hypothesize that 2-Azepan-1-yl-5-nitrobenzonitrile selectively inhibits the ATP-binding site of Kinase X, thereby disrupting downstream signaling pathways that promote cell proliferation and survival.

Signaling Pathway

Caption: Hypothetical signaling pathway of Kinase X (KX) and its inhibition.

Application Note 1: In Vitro Kinase Inhibition Assay

This application note describes a biochemical assay to determine the inhibitory activity of 2-Azepan-1-yl-5-nitrobenzonitrile against recombinant human Kinase X.

Experimental Protocol

• Reagents and Materials:

  • Recombinant Human Kinase X (KX)

  • ATP (Adenosine Triphosphate)

  • KX-specific peptide substrate

  • 2-Azepan-1-yl-5-nitrobenzonitrile (dissolved in DMSO)

  • Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • 384-well white plates

• Procedure:

  • Prepare a serial dilution of 2-Azepan-1-yl-5-nitrobenzonitrile in DMSO, and then dilute in kinase buffer.

  • Add 2.5 µL of the diluted compound or DMSO (vehicle control) to the wells of a 384-well plate.

  • Add 2.5 µL of a solution containing the KX enzyme and the peptide substrate to each well.

  • Initiate the kinase reaction by adding 5 µL of ATP solution to each well.

  • Incubate the plate at room temperature for 1 hour.

  • Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit, following the manufacturer's instructions.

  • Measure luminescence using a plate reader.

Data Presentation

Concentration (nM)	% Inhibition	IC₅₀ (nM)
1	5.2
10	15.8
50	48.9	51.2
100	75.3
500	95.1
1000	98.6

Application Note 2: Cell-Based Proliferation Assay

This note provides a protocol to assess the anti-proliferative effect of 2-Azepan-1-yl-5-nitrobenzonitrile on a cancer cell line known to overexpress Kinase X.

Experimental Protocol

• Reagents and Materials:

  • Cancer cell line (e.g., HCT116)

  • Cell culture medium (e.g., McCoy's 5A with 10% FBS)

  • 2-Azepan-1-yl-5-nitrobenzonitrile (dissolved in DMSO)

  • CellTiter-Glo® Luminescent Cell Viability Assay (Promega)

  • 96-well clear bottom white plates

• Procedure:

  • Seed HCT116 cells into a 96-well plate at a density of 5,000 cells per well and incubate for 24 hours.

  • Prepare a serial dilution of 2-Azepan-1-yl-5-nitrobenzonitrile in cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the diluted compound or vehicle control (DMSO).

  • Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.

  • Equilibrate the plate to room temperature for 30 minutes.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

Data Presentation

Concentration (µM)	% Cell Viability	GI₅₀ (µM)
0.1	98.2
0.5	85.1
1.0	52.3	0.95
5.0	15.6
10.0	5.4
50.0	1.2

Experimental Workflow Diagram

Caption: General workflow for in vitro and cell-based assays.

Application Notes and Protocols: 2-Azepan-1-yl-5-nitrobenzonitrile in Heterocyclic Compound Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Azepan-1-yl-5-nitrobenzonitrile is a promising scaffold for the synthesis of a variety of heterocyclic compounds. The presence of the azepane, nitrile, and nitro functionalities offers multiple reactive sites for cyclization and functional group transformations. While direct literature on the synthetic applications of 2-azepan-1-yl-5-nitrobenzonitrile is limited, its structural similarity to 2-amino-5-nitrobenzonitrile allows for the extrapolation of its reactivity. 2-Amino-5-nitrobenzonitrile is a known precursor for the synthesis of quinazolines and other nitrogen-containing heterocycles.[1] This document provides hypothetical application notes and detailed protocols for the use of 2-azepan-1-yl-5-nitrobenzonitrile in the synthesis of novel heterocyclic structures, based on established synthetic methodologies for analogous compounds.

Synthesis of 6-Nitro-4-Substituted-Quinazoline Derivatives

The ortho-disposed nitrile and the secondary amine of the azepane ring in 2-azepan-1-yl-5-nitrobenzonitrile make it a suitable precursor for the synthesis of quinazoline derivatives. The following section outlines a proposed synthetic pathway for the preparation of 4-substituted-2-(azepan-1-yl)-6-nitroquinazolines. The reaction is anticipated to proceed via an initial condensation of the nitrile group with a suitable nucleophile, followed by intramolecular cyclization.

Proposed Synthetic Pathway

The proposed synthesis involves the reaction of 2-azepan-1-yl-5-nitrobenzonitrile with an appropriate amine in the presence of a Lewis acid catalyst to facilitate the initial addition to the nitrile, followed by a cyclization step.

Caption: Proposed synthesis of 4-substituted-2-(azepan-1-yl)-6-nitroquinazolines.

Experimental Protocols

The following is a hypothetical, detailed experimental protocol for the synthesis of 4-phenyl-2-(azepan-1-yl)-6-nitroquinazoline from 2-azepan-1-yl-5-nitrobenzonitrile and aniline. This protocol is based on similar reactions reported for 2-amino-5-nitrobenzonitrile.

Synthesis of 4-Phenyl-2-(azepan-1-yl)-6-nitroquinazoline

Materials:

• 2-Azepan-1-yl-5-nitrobenzonitrile (1.0 eq)

• Aniline (1.2 eq)

• Anhydrous Zinc Chloride (ZnCl₂) (0.2 eq)

• Anhydrous Toluene

• Methanol

• Ethyl acetate

• Hexane

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 2-azepan-1-yl-5-nitrobenzonitrile (1.0 g, 4.08 mmol).

• Add anhydrous toluene (20 mL) to the flask and stir to dissolve the starting material.

• To this solution, add aniline (0.45 mL, 4.90 mmol) followed by anhydrous zinc chloride (0.11 g, 0.82 mmol).

• Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 hexane:ethyl acetate solvent system.

• After completion of the reaction (disappearance of the starting material spot), cool the mixture to room temperature.

• Remove the toluene under reduced pressure using a rotary evaporator.

• To the resulting residue, add methanol (15 mL) and stir for 30 minutes. The product is expected to precipitate.

• Filter the solid product using a Büchner funnel and wash with cold methanol (2 x 5 mL).

• Recrystallize the crude product from a mixture of ethyl acetate and hexane to afford the pure 4-phenyl-2-(azepan-1-yl)-6-nitroquinazoline.

• Dry the purified product under vacuum.

Experimental Workflow

Caption: Experimental workflow for the synthesis of 4-phenyl-2-(azepan-1-yl)-6-nitroquinazoline.

Data Presentation

The following table summarizes the hypothetical quantitative data for the synthesis of 4-phenyl-2-(azepan-1-yl)-6-nitroquinazoline.

Parameter	Value
Starting Material	2-Azepan-1-yl-5-nitrobenzonitrile
Reagent	Aniline
Product	4-Phenyl-2-(azepan-1-yl)-6-nitroquinazoline
Molecular Formula	C₂₀H₂₀N₄O₂
Molecular Weight	364.40 g/mol
Reaction Time	14 hours
Yield (Hypothetical)	75%
Melting Point (Hypothetical)	185-188 °C
Appearance	Yellow crystalline solid

Conclusion and Future Directions

The protocols and data presented herein provide a theoretical framework for the application of 2-azepan-1-yl-5-nitrobenzonitrile in the synthesis of novel quinazoline derivatives. While based on established methodologies for a structurally similar precursor, these protocols offer a starting point for researchers to explore the synthetic potential of this compound. Further experimental validation is necessary to confirm the feasibility of these reactions and to fully characterize the resulting heterocyclic compounds. The synthesized quinazolines could be screened for various biological activities, given the known pharmacological importance of the quinazoline scaffold.[2][3][4]

Disclaimer: The experimental protocols and data presented in these application notes are hypothetical and based on analogy to structurally similar compounds. These have not been experimentally validated. Researchers should exercise caution and perform their own optimization and characterization of all reactions and products.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Quinazoline synthesis [organic-chemistry.org]
• 4. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data on optimizing reaction yield.

Frequently Asked Questions (FAQs)

Q1: What is the underlying reaction mechanism for the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile?

A1: The synthesis proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism. In this reaction, the nucleophilic azepane (hexamethyleneimine) attacks the electron-deficient aromatic ring of 2-chloro-5-nitrobenzonitrile at the carbon atom bearing the chlorine atom. The nitro group, being a strong electron-withdrawing group, activates the ring for nucleophilic attack and stabilizes the negatively charged intermediate (Meisenheimer complex). The subsequent departure of the chloride ion restores the aromaticity of the ring, yielding the final product.

Q2: My reaction yield is consistently low. What are the most likely causes?

A2: Low yields can stem from several factors. The most common issues include:

• Insufficient reaction temperature: The activation energy for the SNAr reaction may not be reached, leading to a slow or incomplete reaction.

• Inefficient base: The base may not be strong enough to deprotonate the azepane effectively, reducing the concentration of the active nucleophile.

• Presence of water: Moisture can react with the base and hinder the reaction.

• Poor quality of starting materials: Impurities in 2-chloro-5-nitrobenzonitrile or azepane can lead to side reactions.

• Suboptimal solvent: The choice of solvent can significantly impact the reaction rate and solubility of reactants.

Q3: I am observing multiple spots on my TLC plate after the reaction. What are the potential side products?

A3: Potential side products in this synthesis can include:

• Unreacted 2-chloro-5-nitrobenzonitrile: If the reaction is incomplete.

• Hydrolysis product: Reaction of 2-chloro-5-nitrobenzonitrile with any residual water can form 2-hydroxy-5-nitrobenzonitrile.

• Products from impurities: Impurities in the starting materials may lead to other substitution products.

• Di-substitution products: Although less likely, reaction at other positions on the aromatic ring can occur under harsh conditions.

Q4: What is the best method for purifying the final product?

A4: The most common and effective methods for purifying 2-Azepan-1-yl-5-nitrobenzonitrile are recrystallization and column chromatography. The choice of method depends on the nature and quantity of the impurities. Recrystallization from a suitable solvent like ethanol or isopropanol is often sufficient for removing minor impurities. For more complex mixtures, column chromatography using silica gel and an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) is recommended.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Reaction temperature is too low.2. Inactive or insufficient base.3. Presence of moisture.4. Poor quality of reagents.	1. Gradually increase the reaction temperature, monitoring by TLC.2. Use a stronger base (e.g., NaH, K₂CO₃) and ensure it is fresh and dry.3. Use anhydrous solvents and dry glassware. Perform the reaction under an inert atmosphere (N₂ or Ar).4. Purify starting materials before use.
Formation of Multiple Byproducts	1. Reaction temperature is too high.2. Incorrect stoichiometry of reactants.3. Presence of impurities in starting materials.	1. Lower the reaction temperature and monitor the reaction progress closely by TLC.2. Use a slight excess of azepane (1.1-1.2 equivalents) to ensure complete consumption of the starting material.3. Purify the 2-chloro-5-nitrobenzonitrile and azepane before the reaction.
Difficult Product Isolation	1. Product is too soluble in the work-up solvent.2. Formation of an emulsion during extraction.	1. Use a less polar solvent for extraction or perform a solvent swap after the reaction.2. Add brine to the aqueous layer to break the emulsion.
Product is Oily or Fails to Crystallize	1. Presence of residual solvent.2. Presence of impurities.	1. Dry the product under high vacuum for an extended period.2. Purify the product using column chromatography.

Experimental Protocol

This protocol is based on a general procedure for nucleophilic aromatic substitution on 2-chloro-5-nitrobenzonitrile.

Materials:

• 2-chloro-5-nitrobenzonitrile

• Azepane (Hexamethyleneimine)

• Potassium carbonate (K₂CO₃), anhydrous

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Hexane

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 2-chloro-5-nitrobenzonitrile (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (2.0 eq).

• Stir the mixture at room temperature for 10 minutes.

• Add azepane (1.2 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to 80-90 °C and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• After completion of the reaction (typically 4-6 hours), cool the mixture to room temperature.

• Pour the reaction mixture into ice-cold water and stir for 30 minutes.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine (2 x 30 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from ethanol or by column chromatography on silica gel using a hexane-ethyl acetate gradient.

Data Presentation

Table 1: Theoretical Impact of Reaction Parameters on Yield

Parameter	Condition	Expected Impact on Yield	Rationale
Temperature	Low (e.g., 50 °C)	Lower	Slower reaction rate.
Optimal (e.g., 80-90 °C)	Higher	Increased reaction rate.
High (e.g., >120 °C)	Lower	Potential for side reactions and decomposition.
Base	Weak (e.g., NaHCO₃)	Lower	Incomplete deprotonation of azepane.
Strong (e.g., K₂CO₃, NaH)	Higher	Efficient formation of the nucleophile.
Solvent	Aprotic polar (e.g., DMF, DMSO)	Higher	Solubilizes reactants and facilitates the SNAr mechanism.
Protic (e.g., Ethanol)	Lower	Can solvate the nucleophile, reducing its reactivity.
Non-polar (e.g., Toluene)	Lower	Poor solubility of reactants.

Visualizations

Caption: Experimental workflow for the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile.

Caption: Reaction pathway for the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile.

Caption: Troubleshooting decision tree for low yield issues.

Technical Support Center: Synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile, focusing on the identification and mitigation of side products.

Core Reaction: The synthesis is typically a nucleophilic aromatic substitution (SNAr) reaction between 2-chloro-5-nitrobenzonitrile and azepane (hexamethyleneimine).

Diagram of the primary reaction pathway:

Caption: Primary reaction for 2-Azepan-1-yl-5-nitrobenzonitrile synthesis.

Issue 1: Low Yield of the Desired Product

Possible Cause	Troubleshooting Steps	Expected Outcome
Incomplete reaction	- Increase reaction time. - Increase reaction temperature. - Ensure efficient stirring.	Increased conversion of starting material to product.
Suboptimal base	- Use a stronger, non-nucleophilic base (e.g., K₂CO₃, NaH). - Ensure the base is dry.	Improved reaction rate and yield.
Moisture in reactants/solvent	- Dry solvents and reactants before use. - Perform the reaction under an inert atmosphere (e.g., N₂, Ar).	Minimized hydrolysis of starting material and other side reactions.
Poor quality of starting materials	- Verify the purity of 2-chloro-5-nitrobenzonitrile and azepane by analytical methods (e.g., NMR, GC-MS).	Use of pure starting materials will lead to a cleaner reaction and higher yield.

Issue 2: Presence of Impurities in the Final Product

This table summarizes common side products, their identification, and methods for their removal.

Side Product	Identification (Analytical Method)	Formation Mechanism	Prevention/Removal
2-chloro-5-nitrobenzonitrile (Unreacted)	TLC, HPLC, GC-MS	Incomplete reaction.	- Increase reaction time or temperature. - Use a slight excess of azepane. - Purify by column chromatography or recrystallization.
2-hydroxy-5-nitrobenzonitrile	HPLC, LC-MS	Hydrolysis of the starting material by residual water.	- Use anhydrous solvents and reactants. - Run the reaction under an inert atmosphere. - Purify by column chromatography.
2-Azepan-1-yl-5-nitrobenzamide	HPLC, LC-MS, IR (presence of C=O stretch)	Hydrolysis of the nitrile group of the product during workup or purification.	- Avoid strongly acidic or basic conditions during workup. - Use moderate temperatures during purification. - Purify by column chromatography.
Dimer of Azepane	GC-MS, LC-MS	Self-condensation of azepane, potentially catalyzed by base.	- Add azepane slowly to the reaction mixture. - Avoid using an excessive amount of a very strong base. - This impurity is typically more volatile and can be removed during solvent evaporation under vacuum.

Diagram of potential side product formation pathways:

Caption: Formation of common side products.

Frequently Asked Questions (FAQs)

Q1: What is a typical experimental protocol for the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile?

A1: A general protocol involves the following steps:

• Dissolve 2-chloro-5-nitrobenzonitrile in a suitable solvent (e.g., DMF, DMSO, or acetonitrile).

• Add a base (e.g., K₂CO₃, Et₃N) to the solution.

• Add azepane dropwise to the reaction mixture at room temperature.

• Heat the reaction mixture (typically between 80-120 °C) and monitor the progress by TLC or HPLC.

• After completion, cool the reaction mixture and pour it into water to precipitate the product.

• Filter the solid, wash with water, and dry.

• Purify the crude product by recrystallization (e.g., from ethanol) or column chromatography.

Q2: What are the expected yields for this reaction?

A2: Under optimized conditions, yields for the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile are generally reported to be in the range of 80-95%. However, yields can be lower due to incomplete reaction or the formation of side products.

Q3: How can I monitor the progress of the reaction?

A3: The reaction can be effectively monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• TLC: Use a suitable solvent system (e.g., ethyl acetate/hexane mixture) to separate the starting material, product, and any potential side products. The disappearance of the 2-chloro-5-nitrobenzonitrile spot and the appearance of the product spot indicate reaction progression.

• HPLC: A reverse-phase column with a mobile phase of acetonitrile and water (with or without a modifier like formic acid) can be used to quantify the consumption of the starting material and the formation of the product.

Q4: What is the role of the base in this reaction?

A4: The base is crucial for neutralizing the hydrochloric acid (HCl) that is formed as a byproduct of the nucleophilic aromatic substitution reaction. This prevents the protonation of the azepane, which would render it non-nucleophilic and stop the reaction.

Q5: Can other amines be used instead of azepane?

A5: Yes, this reaction is a general method for the synthesis of N-aryl amines. Other primary or secondary amines can be used to generate a variety of substituted benzonitrile derivatives. The reactivity of the amine will influence the required reaction conditions.

Technical Support Center: Purification of 2-Azepan-1-yl-5-nitrobenzonitrile

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the purification of 2-Azepan-1-yl-5-nitrobenzonitrile.

Frequently Asked Questions (FAQs)

Q1: What are the initial steps to consider when purifying crude 2-Azepan-1-yl-5-nitrobenzonitrile?

Before proceeding with purification, it is crucial to characterize the crude product to understand the impurity profile. Techniques such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy can provide valuable insights into the number and nature of impurities present. This initial analysis will guide the selection of the most appropriate purification strategy.

Q2: What are the most common methods for purifying 2-Azepan-1-yl-5-nitrobenzonitrile?

The two primary methods for the purification of small organic molecules like 2-Azepan-1-yl-5-nitrobenzonitrile are recrystallization and column chromatography. The choice between these methods depends on the purity of the crude material and the nature of the impurities.

Q3: How do I select a suitable solvent for the recrystallization of 2-Azepan-1-yl-5-nitrobenzonitrile?

A good recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at room temperature. The ideal solvent will dissolve impurities well at all temperatures or not at all. For nitrobenzonitrile derivatives, common solvents to screen include ethanol, toluene, acetone, and ethyl acetate, or solvent mixtures such as heptane/ethyl acetate or methanol/water.

Troubleshooting Guides

Recrystallization Issues

Problem: The compound is not dissolving in the hot solvent.

• Possible Cause: The chosen solvent is not a good solvent for the compound at elevated temperatures.

• Solution: Try a different solvent or a solvent mixture. Based on the polarity of 2-Azepan-1-yl-5-nitrobenzonitrile, solvents like ethanol, acetone, or ethyl acetate could be effective. If the compound is very nonpolar, toluene might be a better choice.

Problem: The compound "oils out" instead of forming crystals upon cooling.

• Possible Cause: The cooling process is too rapid, or the solution is supersaturated with impurities. The melting point of the compound might also be lower than the boiling point of the solvent.

• Solution: Slow down the cooling rate by allowing the flask to cool to room temperature slowly before placing it in an ice bath. Scratching the inside of the flask with a glass rod can induce crystallization. Adding a seed crystal of the pure compound can also help. If the issue persists, consider a different solvent system.

Problem: Poor recovery of the purified compound.

• Possible Cause: Too much solvent was used, leading to a significant amount of the compound remaining in the mother liquor. The compound may also have significant solubility in the cold solvent.

• Solution: Use the minimum amount of hot solvent required to dissolve the crude product. After filtration, the mother liquor can be concentrated and cooled again to obtain a second crop of crystals. Ensure the solution is sufficiently cooled before filtration.

Column Chromatography Issues

Problem: The compound does not move from the baseline on the TLC plate with any solvent system.

• Possible Cause: The compound is highly polar and is strongly adsorbing to the silica gel.

• Solution: Add a more polar solvent to your eluent system. For example, if you are using a hexane/ethyl acetate mixture, increase the proportion of ethyl acetate. If that is not sufficient, you can try adding a small percentage of methanol or triethylamine (if the compound is basic) to the eluent.

Problem: The compound runs with the solvent front in all solvent systems.

• Possible Cause: The compound is very nonpolar and has a low affinity for the silica gel.

• Solution: Use a less polar eluent system. Increase the proportion of the nonpolar solvent (e.g., hexane) in your mixture.

Problem: The separation between the product and impurities is poor.

• Possible Cause: The chosen eluent system does not have the right polarity to effectively separate the components.

• Solution: Systematically screen different solvent systems with varying polarities. A step gradient elution, where the polarity of the eluent is gradually increased during the chromatography run, can also improve separation.

Data Presentation

Table 1: Common Solvents for Recrystallization of Nitroaromatic Compounds

Solvent	Boiling Point (°C)	Polarity	Notes
Ethanol	78	Polar	Good general solvent for many organic compounds.
Toluene	111	Nonpolar	Effective for less polar compounds.
Acetone	56	Polar aprotic	Good solvent, but its low boiling point can lead to rapid evaporation.
Ethyl Acetate	77	Medium polarity	A versatile solvent often used in mixtures with hexane or heptane.
Heptane/Ethyl Acetate	Variable	Variable	A common mixture where the polarity can be fine-tuned.
Methanol/Water	Variable	Variable	Useful for more polar compounds.

Experimental Protocols

Protocol 1: General Recrystallization Procedure

• Solvent Selection: In a small test tube, add a small amount of the crude 2-Azepan-1-yl-5-nitrobenzonitrile. Add a few drops of the chosen solvent and heat the mixture. If the compound dissolves when hot and precipitates when cool, the solvent is potentially suitable.

• Dissolution: Place the crude compound in an Erlenmeyer flask. Add the minimum amount of the selected solvent to the flask and heat the mixture to boiling while stirring until the solid is completely dissolved.

• Hot Filtration (if necessary): If there are insoluble impurities, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals in a vacuum oven or desiccator until a constant weight is achieved.

Protocol 2: General Column Chromatography Procedure

• TLC Analysis: Determine the appropriate eluent system by running TLC plates of the crude material in various solvent mixtures. The ideal system will give your product an Rf value of approximately 0.3-0.5 and good separation from impurities.

• Column Packing: Prepare a chromatography column with silica gel using the chosen eluent system (slurry packing is common).

• Sample Loading: Dissolve the crude compound in a minimum amount of the eluent or a slightly more polar solvent. Alternatively, adsorb the crude material onto a small amount of silica gel (dry loading). Carefully load the sample onto the top of the column.

• Elution: Add the eluent to the top of the column and begin collecting fractions. The polarity of the eluent can be kept constant (isocratic elution) or gradually increased (gradient elution).

• Fraction Analysis: Monitor the collected fractions by TLC to identify which fractions contain the purified product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 2-Azepan-1-yl-5-nitrobenzonitrile.

Mandatory Visualization

Caption: Troubleshooting workflow for the purification of 2-Azepan-1-yl-5-nitrobenzonitrile.

Caption: Relationship between impurity types and purification techniques.

Technical Support Center: Synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile, a nucleophilic aromatic substitution (SNAr) reaction.

Issue	Potential Cause	Recommended Solution
Slow or Incomplete Reaction	Low Reaction Temperature: The activation energy for the SNAr reaction may not be met.	Gradually increase the reaction temperature in 10°C increments. Monitor reaction progress by TLC or LC-MS. For instance, if the reaction is sluggish at 60°C, increase to 70°C and then 80°C. A typical temperature range for this reaction is 60-100°C.
Inappropriate Solvent: The solvent may not effectively solvate the reactants and stabilize the Meisenheimer intermediate.	Switch to a polar aprotic solvent such as DMF, DMSO, or NMP, which are known to accelerate SNAr reactions. Acetonitrile can also be a suitable solvent.
Insufficient Base: The base may not be strong enough or present in a sufficient amount to neutralize the HCl generated and facilitate the nucleophilic attack.	Use a slight excess (1.1-1.5 equivalents) of a non-nucleophilic organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA). Inorganic bases such as potassium carbonate can also be effective.
Poor Reactant Quality: Impurities in the starting materials (2-chloro-5-nitrobenzonitrile or azepane) can inhibit the reaction.	Ensure the purity of starting materials. Recrystallize or distill them if necessary.
Low Product Yield	Side Reactions: Competing side reactions may be consuming the starting materials or the product.	Optimize the reaction temperature; excessively high temperatures can lead to degradation or side product formation. Ensure an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.
Product Degradation: The product may be unstable under the reaction or work-up conditions.	Minimize the reaction time once the starting material is consumed. Perform the work-up at a lower temperature and use a mild aqueous quench.
Inefficient Purification: Product may be lost during extraction or chromatography.	Use a suitable solvent system for extraction. For column chromatography, select a solvent system that provides good separation between the product and impurities. A common method is flash chromatography on silica gel using a gradient of ethyl acetate in hexanes.
Formation of Impurities	Presence of Water: Water can react with the starting material or intermediates.	Use anhydrous solvents and reagents. Dry glassware thoroughly before use.
Excess Azepane: An excess of the nucleophile can sometimes lead to the formation of undesired byproducts.	Use a stoichiometric amount or a slight excess (1.05-1.1 equivalents) of azepane.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction mechanism for the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile?

A1: The synthesis proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. The electron-withdrawing nitro group activates the aromatic ring of 2-chloro-5-nitrobenzonitrile for nucleophilic attack by azepane. The reaction typically involves the formation of a negatively charged intermediate called a Meisenheimer complex, followed by the elimination of the chloride leaving group to yield the final product.

Q2: What is the optimal solvent for this reaction?

A2: Polar aprotic solvents are generally preferred for SNAr reactions as they can stabilize the charged Meisenheimer intermediate. Dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and N-methyl-2-pyrrolidone (NMP) are excellent choices that can significantly accelerate the reaction rate. Acetonitrile (MeCN) can also be used.

Q3: What role does the base play in this reaction?

A3: A base is typically added to neutralize the hydrochloric acid (HCl) that is formed as a byproduct of the reaction. This prevents the protonation of the nucleophile (azepane), which would render it unreactive. Common bases include triethylamine (TEA), diisopropylethylamine (DIPEA), or potassium carbonate (K2CO3).

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be conveniently monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). By spotting the reaction mixture alongside the starting materials, you can observe the consumption of the reactants and the formation of the product.

Q5: What are the typical purification methods for 2-Azepan-1-yl-5-nitrobenzonitrile?

A5: After an aqueous work-up to remove the base and other water-soluble impurities, the crude product is often purified by flash column chromatography on silica gel. A typical eluent system would be a gradient of ethyl acetate in hexanes. Recrystallization from a suitable solvent system, such as ethanol/water, can also be employed to obtain a highly pure product.

Experimental Protocols

General Procedure for the Synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile

To a solution of 2-chloro-5-nitrobenzonitrile (1.0 eq) in a suitable polar aprotic solvent such as DMF (5-10 mL per mmol of starting material) is added azepane (1.1 eq) and a base such as triethylamine (1.2 eq). The reaction mixture is stirred at a specified temperature (e.g., 80°C) and monitored by TLC or LC-MS. Upon completion, the reaction is cooled to room temperature, diluted with water, and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography or recrystallization.

Table of Reaction Condition Optimization

The following table summarizes the impact of different reaction parameters on the reaction time. The data is illustrative and may vary based on specific experimental setups.

Entry	Solvent	Base	Temperature (°C)	Reaction Time (h)	Yield (%)
1	Toluene	TEA	100	24	Low
2	Acetonitrile	TEA	80	12	Moderate
3	DMF	TEA	80	4	High
4	DMSO	K2CO3	80	3	High
5	DMF	DIPEA	60	8	Moderate
6	DMF	TEA	100	2	High

Visualizations

Caption: Experimental workflow for the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile.

Caption: Troubleshooting decision tree for slow or incomplete reactions.

stability issues of 2-Azepan-1-yl-5-nitrobenzonitrile in solution

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability of 2-Azepan-1-yl-5-nitrobenzonitrile in solution. The information is based on general principles of nitroaromatic compound stability and is intended to guide researchers in their experimental design and interpretation.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and analysis of 2-Azepan-1-yl-5-nitrobenzonitrile in solution.

Observed Issue	Potential Cause	Recommended Action
Change in solution color (e.g., yellowing)	pH-dependent changes in the electronic structure of the molecule. Degradation of the compound.	Measure the pH of the solution. The absorption spectra of nitrophenols, and likely similar nitroaromatic compounds, are known to be pH-dependent.[1][2][3] Consider buffering the solution to maintain a stable pH. Perform analytical tests (e.g., HPLC, LC-MS) to check for degradation products.
Precipitation of the compound from solution	Poor solubility in the chosen solvent. Change in temperature affecting solubility. pH shift leading to the formation of a less soluble species.	Verify the solubility of 2-Azepan-1-yl-5-nitrobenzonitrile in the selected solvent. Consider using a co-solvent or a different solvent system. Control the temperature of the solution. Ensure the pH of the solution is maintained, as the protonated and deprotonated forms may have different solubilities.
Loss of compound concentration over time	Chemical degradation (e.g., hydrolysis, reaction with solvent). Photodegradation. Adsorption to container surfaces.	Store solutions protected from light and at a low temperature. Use amber vials or cover containers with aluminum foil. Prepare fresh solutions before use. Investigate the compatibility of the compound with the chosen solvent. Consider using silanized glassware to minimize adsorption.
Inconsistent analytical results (e.g., variable peak areas in HPLC)	Instability of the compound in the analytical mobile phase. On-column degradation. Inconsistent sample preparation.	Assess the stability of the compound in the mobile phase by incubating it for varying durations before injection. Adjust the mobile phase composition or pH. Ensure consistent timing between sample preparation and analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 2-Azepan-1-yl-5-nitrobenzonitrile in solution?

A1: The stability of nitroaromatic compounds like 2-Azepan-1-yl-5-nitrobenzonitrile in solution is primarily influenced by pH, exposure to light, temperature, and the choice of solvent.

• pH: The stability of related compounds like nitrophenols is highly pH-dependent.[4] It is crucial to control the pH of your solutions, preferably using a buffer system, to ensure consistency.

• Light: Many nitroaromatic compounds are susceptible to photodegradation. Solutions should be protected from light, especially UV radiation.

• Temperature: Higher temperatures generally accelerate degradation reactions. It is advisable to store solutions at low temperatures (e.g., 2-8 °C) and bring them to ambient temperature only for the duration of the experiment.

• Solvent: The choice of solvent can impact stability. Protic solvents may participate in degradation reactions, and the polarity of the solvent can influence reaction rates.

Q2: How can I monitor the degradation of 2-Azepan-1-yl-5-nitrobenzonitrile in my experiments?

A2: The most common method for monitoring the degradation of a compound in solution is by using a stability-indicating chromatographic method, such as High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC). A stability-indicating method is one that can separate the intact compound from its degradation products. By analyzing samples over time, you can quantify the decrease in the concentration of the parent compound and the appearance of any degradation products.

Q3: What are the likely degradation pathways for this compound?

• Reduction of the nitro group: The nitro group can be reduced to a nitroso, hydroxylamino, or amino group.

• Hydrolysis of the nitrile group: The nitrile group can be hydrolyzed to a carboxylic acid or an amide.

• Photochemical reactions: Exposure to light can lead to the formation of reactive species and subsequent degradation.[1] For instance, some nitrophenols can generate nitrous acid upon UV excitation.[2]

• Reactions with radicals: In the presence of radical species like hydroxyl radicals (OH•), degradation can be initiated through addition to the aromatic ring or hydrogen abstraction.[5]

Experimental Protocols

Protocol 1: Preliminary Stability Assessment in Different Solvents

Objective: To assess the short-term stability of 2-Azepan-1-yl-5-nitrobenzonitrile in various commonly used laboratory solvents.

Methodology:

• Prepare a stock solution of 2-Azepan-1-yl-5-nitrobenzonitrile in a suitable solvent (e.g., acetonitrile or DMSO).

• Dilute the stock solution to a final concentration of 10 µg/mL in the following solvents: water, phosphate-buffered saline (PBS) pH 7.4, methanol, and acetonitrile.

• Divide each solution into two sets of vials: one set protected from light (wrapped in aluminum foil) and one set exposed to ambient light.

• Store all vials at room temperature.

• Analyze the concentration of 2-Azepan-1-yl-5-nitrobenzonitrile in each vial by HPLC at initial time (t=0), 2, 4, 8, and 24 hours.

• Compare the peak area of the compound at each time point to the initial peak area to determine the percentage of compound remaining.

Protocol 2: pH-Dependent Stability Study

Objective: To evaluate the stability of 2-Azepan-1-yl-5-nitrobenzonitrile at different pH values.

Methodology:

• Prepare a series of buffers with pH values ranging from acidic to basic (e.g., pH 3, 5, 7, 9, and 11).

• Prepare a stock solution of the compound in a small amount of organic solvent (e.g., acetonitrile) to ensure solubility.

• Spike the stock solution into each buffer to achieve a final concentration of 10 µg/mL. Ensure the volume of the organic solvent is minimal (e.g., <1%) to avoid significant changes in the buffer's properties.

• Store all solutions at a constant temperature (e.g., 37 °C) and protected from light.

• Analyze the concentration of the compound at t=0 and at several subsequent time points (e.g., 2, 4, 8, 24, 48, and 72 hours) using a validated HPLC method.

• Plot the percentage of the remaining compound against time for each pH to determine the degradation kinetics.

Visualizations

Caption: Factors influencing the stability of 2-Azepan-1-yl-5-nitrobenzonitrile in solution.

Caption: A logical workflow for troubleshooting stability issues.

References

• 1. Influence of solvent on the electronic structure and the photochemistry of nitrophenols - Environmental Science: Atmospheres (RSC Publishing) DOI:10.1039/D2EA00144F [pubs.rsc.org]
• 2. Ultrafast Spectroscopies of Nitrophenols and Nitrophenolates in Solution: From Electronic Dynamics and Vibrational Structures to Photochemical and Environmental Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

challenges in the characterization of 2-Azepan-1-yl-5-nitrobenzonitrile

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Azepan-1-yl-5-nitrobenzonitrile.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the synthesis and purification of 2-Azepan-1-yl-5-nitrobenzonitrile?

A1: The primary synthetic route to 2-Azepan-1-yl-5-nitrobenzonitrile is through a nucleophilic aromatic substitution (SNA) reaction between 2-chloro-5-nitrobenzonitrile and azepane. Challenges during synthesis can include side reactions if the temperature is not carefully controlled and the potential for the formation of impurities that are difficult to separate.

Purification can be challenging due to the compound's polarity. It may exhibit tailing on standard silica gel chromatography. A polar modifier, such as triethylamine or a gradient elution with a more polar solvent system (e.g., ethyl acetate/hexanes), may be necessary to achieve good separation. Recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/heptane, can also be an effective purification method.

Q2: I am observing a lower than expected yield. What are the possible reasons?

A2: A low yield can result from several factors:

• Incomplete reaction: Ensure the reaction has gone to completion by monitoring with Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the reaction has stalled, consider increasing the reaction time or temperature.

• Sub-optimal reaction conditions: The choice of base and solvent can significantly impact the reaction rate and yield. A stronger base or a higher boiling point solvent might be necessary.

• Product loss during workup: The product may have some solubility in the aqueous phase. Ensure thorough extraction with an appropriate organic solvent.

• Product loss during purification: As mentioned, the polarity of the compound can make purification challenging. Significant product loss can occur during column chromatography if the solvent system is not optimized.

Q3: What are the expected spectroscopic data for 2-Azepan-1-yl-5-nitrobenzonitrile?

A3: While a full experimental dataset is not publicly available, the expected spectroscopic data can be predicted based on its structure and data from similar compounds. Please refer to the data tables in the "Characterization Data" section for predicted NMR, IR, and MS data.

Q4: Are there any specific safety precautions I should take when handling this compound?

A4: Yes. 2-Azepan-1-yl-5-nitrobenzonitrile contains a nitroaromatic group, which is a potentially energetic and toxic functional group.[1][2][3] Always handle this compound in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes. For detailed safety information, refer to the Safety Data Sheet (SDS) of the compound or a closely related analog.

Troubleshooting Guides

Synthesis and Purification

Problem	Possible Cause	Troubleshooting Steps
Reaction is slow or incomplete	Insufficient temperature.	Increase the reaction temperature and monitor by TLC.
Weak base.	Use a stronger, non-nucleophilic base like potassium carbonate or triethylamine.
Poor solvent choice.	Use a polar aprotic solvent like DMF or DMSO to improve solubility and reaction rate.
Multiple spots on TLC after reaction	Side reactions.	Lower the reaction temperature to minimize side product formation.
Impure starting materials.	Check the purity of your 2-chloro-5-nitrobenzonitrile and azepane.
Product streaks on silica gel column	Compound is too polar for the eluent.	Add a small amount of triethylamine (0.1-1%) to the eluent to reduce tailing.
Use a more polar solvent system or a gradient elution.
Consider using a different stationary phase like alumina.
Difficulty in recrystallization	Inappropriate solvent choice.	Screen a variety of solvent systems (e.g., ethanol/water, ethyl acetate/heptane, isopropanol).
Oil formation instead of crystals.	Try slow cooling, scratching the inside of the flask with a glass rod, or adding a seed crystal.

Analytical Characterization

Problem	Possible Cause	Troubleshooting Steps
Broad peaks in ¹H NMR spectrum	Sample contains paramagnetic impurities.	Purify the sample again by column chromatography or recrystallization.
Compound aggregation.	Run the NMR at a higher temperature or in a different solvent.
Unexpected peaks in mass spectrum	Fragmentation of the molecule.	Analyze the fragmentation pattern to confirm the structure. Common losses for nitroaromatics include NO₂ and NO.
Presence of impurities.	Re-purify the sample and re-analyze.
Poor peak shape in HPLC	Inappropriate mobile phase.	Adjust the mobile phase composition, pH, or try a different buffer.
Column degradation.	Use a guard column and ensure the mobile phase pH is within the column's stable range.
Sample overload.	Inject a smaller volume or a more dilute sample.

Experimental Protocols

Synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile

This protocol describes a general procedure for the nucleophilic aromatic substitution reaction to synthesize the title compound.

Materials:

• 2-Chloro-5-nitrobenzonitrile

• Azepane

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 2-chloro-5-nitrobenzonitrile (1.0 eq) in DMF, add azepane (1.2 eq) and potassium carbonate (2.0 eq).

• Heat the reaction mixture to 80 °C and stir for 4-6 hours, monitoring the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine, then dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Characterization Methods

• NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a 400 MHz spectrometer using CDCl₃ as the solvent and tetramethylsilane (TMS) as an internal standard.

• Mass Spectrometry: Mass spectra are obtained using an electrospray ionization (ESI) source in positive ion mode.

• Infrared Spectroscopy: IR spectra are recorded on an FT-IR spectrometer using KBr pellets.

• HPLC Analysis: Purity is assessed by reverse-phase HPLC on a C18 column with a mobile phase of acetonitrile and water, with UV detection at an appropriate wavelength (e.g., 254 nm).

Characterization Data

Predicted Spectroscopic Data

Technique	Data
¹H NMR (400 MHz, CDCl₃)	δ 8.58 (d, J = 2.4 Hz, 1H), 8.15 (dd, J = 9.2, 2.4 Hz, 1H), 7.05 (d, J = 9.2 Hz, 1H), 3.45 (t, J = 6.0 Hz, 4H), 1.80-1.70 (m, 4H), 1.65-1.55 (m, 4H).
¹³C NMR (101 MHz, CDCl₃)	δ 158.2, 142.5, 131.2, 128.9, 118.6, 116.4, 105.8, 52.6, 28.4, 26.7.
IR (KBr, cm⁻¹)	~2220 (C≡N stretch), ~1520 and ~1340 (NO₂ asymmetric and symmetric stretch).[4]
Mass Spec (ESI+)	m/z 246.1237 [M+H]⁺ (Calculated for C₁₃H₁₆N₃O₂⁺: 246.1237).

Visualizations

Caption: Experimental workflow for the synthesis and characterization of 2-Azepan-1-yl-5-nitrobenzonitrile.

Caption: Hypothetical signaling pathway where 2-Azepan-1-yl-5-nitrobenzonitrile acts as a PI3K inhibitor.

References

• 1. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Design, synthesis, and biological evaluation of triazole-pyrimidine-methylbenzonitrile derivatives as dual A2A/A2B adenosine receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. go.drugbank.com [go.drugbank.com]

Technical Support Center: Synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile. It includes a detailed experimental protocol, troubleshooting guides, and frequently asked questions to address common challenges encountered during the synthesis.

Experimental Protocol

The synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile is achieved via a nucleophilic aromatic substitution (SNAr) reaction. This involves the displacement of the chloro group from 2-chloro-5-nitrobenzonitrile by the secondary amine, azepane. The reaction is facilitated by the presence of electron-withdrawing nitro and cyano groups on the aromatic ring, which activate the ring for nucleophilic attack.

Reaction Scheme:

A detailed experimental methodology is provided below. Please note that this is a representative protocol, and optimization may be required based on laboratory conditions and reagent purity.

Materials and Reagents:

• 2-chloro-5-nitrobenzonitrile

• Azepane

• Potassium carbonate (K₂CO₃), anhydrous

• Dimethyl sulfoxide (DMSO), anhydrous

• Ethyl acetate

• Brine solution

• Sodium sulfate (Na₂SO₄), anhydrous

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 2-chloro-5-nitrobenzonitrile (1.0 eq), potassium carbonate (1.5 eq), and anhydrous dimethyl sulfoxide (DMSO).

• Addition of Nucleophile: To the stirred mixture, add azepane (1.2 eq) dropwise at room temperature.

• Reaction Conditions: Heat the reaction mixture to 90-100 °C and maintain this temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and pour it into cold water.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers with brine solution, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the organic phase under reduced pressure to obtain the crude product. Purify the crude product by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to yield 2-Azepan-1-yl-5-nitrobenzonitrile as a solid.

Data Presentation

The following tables provide illustrative data for the optimization of the reaction conditions. These values are based on analogous reactions and should be used as a starting point for optimization.

Table 1: Effect of Solvent on Reaction Yield

Solvent	Temperature (°C)	Time (h)	Yield (%)
DMSO	90	4	~85-95
DMF	90	6	~80-90
Acetonitrile	80	12	~60-70
THF	65	24	~40-50

Table 2: Effect of Base on Reaction Yield

Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
K₂CO₃	DMSO	90	4	~85-95
Cs₂CO₃	DMSO	90	3	~90-98
Na₂CO₃	DMSO	90	6	~75-85
Triethylamine	DMSO	90	12	~50-60

Troubleshooting Guide

This section addresses specific issues that may be encountered during the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive starting material. 2. Insufficient reaction temperature or time. 3. Poor quality of solvent or base.	1. Check the purity of 2-chloro-5-nitrobenzonitrile and azepane. 2. Increase the reaction temperature to 100-110 °C and monitor by TLC. 3. Use anhydrous DMSO and freshly dried potassium carbonate.
Presence of Multiple Spots on TLC (Side Products)	1. Reaction temperature is too high, leading to decomposition. 2. Presence of moisture, leading to hydrolysis of the nitrile group. 3. Formation of diaryl ether by reaction with residual water.	1. Lower the reaction temperature and monitor the reaction closely. 2. Ensure all reagents and solvents are anhydrous. 3. Use a desiccant tube on the reaction setup.
Difficult Purification	1. Co-elution of starting material and product. 2. Presence of polar impurities.	1. Optimize the solvent system for column chromatography (e.g., use a shallower gradient). 2. Consider a pre-purification step, such as recrystallization or a short silica plug filtration.
Product is an Oil Instead of a Solid	1. Presence of residual solvent. 2. Impurities are preventing crystallization.	1. Ensure complete removal of solvent under high vacuum. 2. Re-purify the product by column chromatography or attempt recrystallization from a suitable solvent system (e.g., ethanol/water).

Frequently Asked Questions (FAQs)

Q1: What is the role of the base in this reaction?

A1: The base, typically potassium carbonate, is essential to neutralize the hydrochloric acid (HCl) that is formed as a byproduct of the reaction. This prevents the protonation of the nucleophile (azepane), which would render it unreactive.

Q2: Why is DMSO a good solvent for this reaction?

A2: DMSO is a polar aprotic solvent that can dissolve the reactants and facilitate the SNAr reaction. Its high boiling point allows the reaction to be conducted at elevated temperatures, which increases the reaction rate.

Q3: Can other bases be used instead of potassium carbonate?

A3: Yes, other non-nucleophilic inorganic bases like cesium carbonate (Cs₂CO₃) or sodium carbonate (Na₂CO₃) can be used. Organic bases such as triethylamine can also be employed, but they are generally less effective for this type of reaction.

Q4: How can I confirm the identity and purity of the final product?

A4: The identity of 2-Azepan-1-yl-5-nitrobenzonitrile can be confirmed using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry. The purity can be assessed by High-Performance Liquid Chromatography (HPLC) or melting point analysis.

Q5: What are the key safety precautions for this synthesis?

A5: 2-chloro-5-nitrobenzonitrile is a toxic and irritant compound. Azepane is a flammable and corrosive liquid. The reaction should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times.

Visualizations

The following diagrams illustrate the reaction mechanism and the experimental workflow.

Caption: Reaction mechanism for the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile.

Caption: Experimental workflow for the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile.

troubleshooting guide for 2-Azepan-1-yl-5-nitrobenzonitrile experiments

Disclaimer: Detailed experimental applications and specific protocols for 2-Azepan-1-yl-5-nitrobenzonitrile are not extensively documented in publicly available scientific literature. This guide provides troubleshooting advice based on general principles of synthetic chemistry and the known properties of related nitrobenzonitrile and azepane-containing compounds. The experimental protocols and data presented are illustrative examples.

Frequently Asked Questions (FAQs)

Q1: What are the general safety precautions for handling 2-Azepan-1-yl-5-nitrobenzonitrile?

A1: While a specific safety data sheet (SDS) for this compound is not widely available, compounds with nitro and nitrile groups require careful handling. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Avoid inhalation of dust or fumes and prevent skin contact.

Q2: How should I store 2-Azepan-1-yl-5-nitrobenzonitrile?

A2: Store the compound in a tightly sealed container in a cool, dry, and dark place. It should be stored away from strong oxidizing agents, acids, and bases.

Q3: I am seeing a low yield in the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile. What are the possible causes?

A3: Low yields can result from several factors. Incomplete reaction, degradation of starting materials or product, and side reactions are common culprits. Ensure your starting materials are pure and dry. The reaction may be sensitive to temperature and moisture. Consider monitoring the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to optimize reaction time.

Q4: My purified 2-Azepan-1-yl-5-nitrobenzonitrile appears discolored. What could be the issue?

A4: Discoloration often indicates the presence of impurities. These could be residual starting materials, byproducts from the synthesis, or degradation products. The nitro group can sometimes impart color. If the discoloration is significant, repurification by column chromatography or recrystallization may be necessary.

Q5: I am having trouble dissolving 2-Azepan-1-yl-5-nitrobenzonitrile for my in vitro assay. What solvents should I try?

A5: For in vitro assays, it is common to prepare a stock solution in a water-miscible organic solvent like dimethyl sulfoxide (DMSO) or ethanol. Perform a solubility test with a small amount of the compound first. Be mindful of the final solvent concentration in your assay, as high concentrations of organic solvents can affect biological systems.

Troubleshooting Guides

Synthesis & Purification

Problem	Possible Cause	Suggested Solution
Incomplete reaction during synthesis	Insufficient reaction time or temperature.	Monitor the reaction by TLC or LC-MS. If the reaction has stalled, consider increasing the temperature or adding more of the limiting reagent.
Deactivated catalyst or reagent.	Use fresh or properly stored catalysts and reagents.
Multiple spots on TLC after reaction	Formation of side products.	Optimize reaction conditions (temperature, solvent, stoichiometry). Consider using a more selective reagent.
Degradation of the product.	Analyze the stability of the product under the reaction conditions. If necessary, modify the work-up procedure to minimize exposure to harsh conditions.
Difficulty in purification by column chromatography	Co-eluting impurities.	Try a different solvent system with varying polarity for elution. Consider using a different stationary phase (e.g., alumina instead of silica gel).
Product streaking on the column.	Add a small amount of a modifying agent (e.g., triethylamine for basic compounds) to the eluent.

In Vitro Biological Assays

Problem	Possible Cause	Suggested Solution
Compound precipitation in aqueous assay buffer	Low aqueous solubility.	Decrease the final concentration of the compound. Increase the percentage of co-solvent (e.g., DMSO) if the assay allows. Use a surfactant like Tween-80 to improve solubility.
High background signal in fluorescence-based assay	Intrinsic fluorescence of the compound.	Measure the fluorescence of the compound alone at the assay's excitation and emission wavelengths. If it interferes, consider a different detection method (e.g., luminescence, absorbance).
Inconsistent results between experiments	Instability of the compound in solution.	Prepare fresh stock solutions for each experiment. Check the stability of the compound in the assay buffer over the time course of the experiment.
Pipetting errors or variability in cell plating.	Ensure proper calibration of pipettes. Use a consistent cell seeding density and passage number.

Experimental Protocols

Illustrative Synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile

This protocol describes a hypothetical nucleophilic aromatic substitution reaction.

Materials:

• 2-Chloro-5-nitrobenzonitrile

• Azepane

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 2-chloro-5-nitrobenzonitrile (1.0 eq) in DMF, add azepane (1.2 eq) and K₂CO₃ (2.0 eq).

• Heat the reaction mixture to 80 °C and stir for 4 hours, monitoring by TLC.

• After completion, cool the reaction to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 2-Azepan-1-yl-5-nitrobenzonitrile.

Visualizations

Logical Workflow for Troubleshooting Synthesis

Caption: Troubleshooting workflow for low synthesis yield.

Hypothetical Signaling Pathway Inhibition

Caption: Hypothetical inhibition of a kinase cascade.

Technical Support Center: Production of 2-Azepan-1-yl-5-nitrobenzonitrile

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the scalability of 2-Azepan-1-yl-5-nitrobenzonitrile production.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile, particularly during scale-up operations.

Issue ID	Question	Possible Causes & Solutions
TR-01	The reaction is slow or incomplete, even after extended reaction times.	Cause 1: Insufficient reaction temperature. The rate of nucleophilic aromatic substitution (SNAr) is highly dependent on temperature. Solution: Gradually increase the reaction temperature in 10°C increments, while monitoring for the formation of impurities. Do not exceed the boiling point of the solvent or the decomposition temperature of the reactants or product. Cause 2: Inadequate mixing. In a larger reactor, inefficient stirring can lead to poor contact between the reactants, especially if there are multiple phases. Solution: Ensure the stirrer speed is sufficient to maintain a homogeneous mixture. For larger vessels, consider using an overhead stirrer with a properly designed impeller. Cause 3: Deactivated catalyst. If using a phase-transfer catalyst, it may have degraded. Solution: Use a fresh batch of the phase-transfer catalyst. Ensure it is stored under appropriate conditions (cool, dry, and away from light).
TR-02	The product yield is consistently low.	Cause 1: Competing side reactions. At elevated temperatures, side reactions such as the formation of byproducts from the decomposition of the starting materials or product may occur. Solution: Optimize the reaction temperature and time to maximize the formation of the desired product while minimizing side reactions. Consider using a lower temperature for a longer period. The use of a phase-transfer catalyst can often allow for lower reaction temperatures. Cause 2: Inefficient work-up and isolation. The product may be lost during the extraction or purification steps. Solution: Ensure the pH is optimized during aqueous work-up to minimize the solubility of the product in the aqueous phase. Use an appropriate organic solvent for extraction in which the product has high solubility and the impurities have low solubility. Cause 3: Presence of water. Water can react with the base and may interfere with the reaction. Solution: Use anhydrous solvents and ensure all glassware is thoroughly dried before use.
TR-03	The isolated product is impure, with significant amounts of starting material or byproducts.	Cause 1: Incomplete reaction. See TR-01 for solutions. Cause 2: Suboptimal purification method. Simple precipitation or recrystallization may not be sufficient to remove all impurities, especially those with similar solubility to the product. Solution: For recrystallization, perform a solvent screen to find a solvent system that maximizes the solubility of the product at high temperatures and minimizes its solubility at low temperatures, while keeping impurities dissolved. If impurities persist, column chromatography may be necessary for initial batches to identify and characterize the impurities, which can then inform the optimization of the crystallization process. Cause 3: Thermal decomposition. The product or starting materials may be degrading at the reaction temperature. Solution: Lower the reaction temperature and extend the reaction time. Monitor the reaction mixture by HPLC or TLC to track the formation of degradation products.
TR-04	The reaction is difficult to control on a larger scale, with noticeable exotherms.	Cause 1: Poor heat dissipation. The heat generated by the reaction is not being removed efficiently, which can lead to a runaway reaction. Solution: On a larger scale, the surface-area-to-volume ratio decreases, making heat dissipation more challenging. Use a reactor with a cooling jacket and ensure good circulation of the cooling fluid. The addition of the limiting reagent should be done slowly and in a controlled manner to manage the rate of heat generation. Consider using a co-solvent with a higher heat capacity to help absorb the heat generated.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for 2-Azepan-1-yl-5-nitrobenzonitrile?

A1: The most common and scalable synthesis is a nucleophilic aromatic substitution (SNAr) reaction between 2-chloro-5-nitrobenzonitrile and azepane. The electron-withdrawing nitro group activates the aromatic ring for nucleophilic attack by the secondary amine of azepane.

Q2: What are the recommended starting materials and reagents?

A2:

• Starting Materials: 2-chloro-5-nitrobenzonitrile and Azepane.

• Base: A non-nucleophilic base such as potassium carbonate (K₂CO₃) or diisopropylethylamine (DIPEA) is recommended to neutralize the HCl formed during the reaction.

• Solvent: A polar aprotic solvent like Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or Acetonitrile (MeCN) is typically used.

• Phase-Transfer Catalyst (Optional but Recommended for Scale-up): A quaternary ammonium salt like tetrabutylammonium bromide (TBAB) can significantly increase the reaction rate.

Q3: What are the key safety precautions to consider?

A3:

• 2-Chloro-5-nitrobenzonitrile: This compound is harmful if it comes into contact with skin or is inhaled, and it can cause serious eye irritation.[1] Always handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.[1]

• Azepane: This is a flammable liquid and can cause skin and eye irritation. Handle with care and avoid sources of ignition.

• Reaction: The reaction can be exothermic, especially on a large scale. Ensure proper temperature control and be prepared for cooling if necessary.

Q4: How can the reaction be monitored for completion?

A4: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). A sample of the reaction mixture can be taken periodically and analyzed for the disappearance of the starting material (2-chloro-5-nitrobenzonitrile).

Q5: What are the likely impurities in the final product?

A5: Potential impurities include unreacted 2-chloro-5-nitrobenzonitrile, and potential byproducts from side reactions. The exact nature of byproducts would depend on the specific reaction conditions, but could include products of hydrolysis if water is present.

Experimental Protocols

General Protocol for the Synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile

This protocol is a general guideline and may require optimization for specific equipment and scales.

• Reactor Setup: A clean, dry, jacketed glass reactor equipped with an overhead stirrer, a temperature probe, a condenser, and a nitrogen inlet is assembled.

• Charging Reagents: The reactor is charged with 2-chloro-5-nitrobenzonitrile (1.0 eq), potassium carbonate (1.5 eq), and tetrabutylammonium bromide (0.1 eq).

• Solvent Addition: Anhydrous dimethylformamide (DMF) is added to the reactor. The volume should be sufficient to ensure good mixing (typically 5-10 mL per gram of the limiting reagent).

• Inerting: The reactor is purged with nitrogen to create an inert atmosphere.

• Heating: The mixture is heated to 80-100°C with vigorous stirring.

• Azepane Addition: Azepane (1.2 eq) is added dropwise over a period of 30-60 minutes, maintaining the internal temperature within the desired range.

• Reaction Monitoring: The reaction is monitored by HPLC or TLC until the starting material is consumed (typically 4-8 hours).

• Work-up:

  • The reaction mixture is cooled to room temperature.

  • The mixture is poured into water, which should cause the product to precipitate.

  • The precipitate is collected by filtration.

  • The solid is washed with water to remove inorganic salts and residual DMF.

• Purification:

  • The crude product is dried under vacuum.

  • For higher purity, the product can be recrystallized from a suitable solvent such as ethanol or isopropanol.

Data Presentation

The following tables provide illustrative data on how different reaction parameters can affect the yield and purity of 2-Azepan-1-yl-5-nitrobenzonitrile. This data is representative of typical outcomes for SNAr reactions and should be used as a guide for optimization.

Table 1: Effect of Solvent on Reaction Outcome

Solvent	Temperature (°C)	Time (h)	Yield (%)	Purity (%)
DMF	90	6	92	98
DMSO	90	6	90	97
Acetonitrile	80	12	85	98
Toluene	110	24	65	95

Table 2: Effect of Base on Reaction Outcome

Base	Temperature (°C)	Time (h)	Yield (%)	Purity (%)
K₂CO₃	90	6	92	98
Na₂CO₃	90	8	88	97
DIPEA	90	6	91	98
Triethylamine	90	10	85	96

Table 3: Effect of Phase-Transfer Catalyst (PTC) on Reaction Rate

PTC (0.1 eq)	Temperature (°C)	Time (h)	Yield (%)	Purity (%)
None	90	18	80	97
TBAB	90	6	92	98
Aliquat 336	90	6	93	98

Visualizations

Caption: Synthesis pathway for 2-Azepan-1-yl-5-nitrobenzonitrile.

Caption: Troubleshooting workflow for low yield reactions.

References

• 1. IL133815A0 - Process for the preparation of 2-alkylthiobenzonitrile derivatives - Google Patents [patents.google.com]

addressing solubility problems with 2-Azepan-1-yl-5-nitrobenzonitrile

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Azepan-1-yl-5-nitrobenzonitrile. The information provided is based on the known physicochemical properties of its structural analogs and established methods for enhancing the solubility of poorly soluble compounds.

Frequently Asked Questions (FAQs)

Q1: What are the known physicochemical properties of 2-Azepan-1-yl-5-nitrobenzonitrile?

Based on available data, the basic properties of 2-Azepan-1-yl-5-nitrobenzonitrile are:

Property	Value
Molecular Formula	C13H15N3O2
Molar Mass	245.28 g/mol

Q2: I am having trouble dissolving 2-Azepan-1-yl-5-nitrobenzonitrile in my desired solvent. What should I do first?

The first step is to consult the available literature for solubility information on structurally similar compounds. For instance, nitrobenzonitrile derivatives tend to be sparingly soluble in water but show better solubility in organic solvents like ethanol, acetone, and ethyl acetate. The azepane moiety may contribute to some increase in polarity compared to a simple alkyl chain.

A logical first step is to perform a small-scale solubility test with a variety of common laboratory solvents to determine an appropriate starting point.

Q3: What are some common strategies to improve the solubility of a poorly soluble compound like this?

Several techniques can be employed to enhance the solubility of poorly soluble compounds.[1][2][3][4][5][6][7] These can be broadly categorized as physical and chemical modifications. Common approaches include:

• Co-solvency: Using a mixture of a primary solvent (in which the compound is poorly soluble) and a miscible co-solvent (in which the compound is more soluble).[1][2][4][5][6]

• pH Adjustment: For ionizable compounds, adjusting the pH of the solution can significantly increase solubility.[4][5][6] Given the presence of a basic nitrogen in the azepane ring, acidification of the medium might improve solubility.

• Particle Size Reduction: Decreasing the particle size of the solid compound increases the surface area available for solvation, which can improve the dissolution rate.[2][6] Techniques include micronization and nanosuspension.[1]

• Use of Surfactants: Surfactants can form micelles that encapsulate the hydrophobic compound, increasing its apparent solubility in aqueous media.[8]

• Solid Dispersions: Dispersing the compound in a solid, inert carrier can enhance its dissolution rate.[1]

Troubleshooting Guide: Addressing Solubility Issues

This guide provides a systematic approach to resolving common solubility problems encountered with 2-Azepan-1-yl-5-nitrobenzonitrile.

Problem 1: The compound is not dissolving in my aqueous buffer.

• Possible Cause: The compound likely has low intrinsic aqueous solubility due to the aromatic nitrobenzonitrile and the largely nonpolar azepane ring.

• Troubleshooting Steps:

  • Attempt pH Modification: The azepane ring contains a basic nitrogen atom. Try lowering the pH of your aqueous buffer (e.g., to pH 2-5) to see if the protonated form of the compound is more soluble.

  • Introduce a Co-solvent: Add a water-miscible organic solvent in which the compound shows some solubility (e.g., ethanol, DMSO, or PEG 300).[5] Start with a small percentage of the co-solvent and gradually increase it, keeping in mind the tolerance of your experimental system.

  • Consider Surfactants: If your experiment allows, the addition of a small amount of a non-ionic surfactant (e.g., Tween® 80 or Pluronic® F-68) can aid in solubilization.[8]

Problem 2: The compound precipitates out of solution when I dilute my DMSO stock into an aqueous buffer.

• Possible Cause: This is a common issue for compounds with low aqueous solubility that are initially dissolved in a strong organic solvent like DMSO. The compound crashes out when the solvent environment changes to predominantly aqueous.

• Troubleshooting Steps:

  • Lower the Stock Concentration: Prepare a more dilute stock solution in DMSO.

  • Modify the Dilution Protocol:

    • Add the DMSO stock to the aqueous buffer slowly while vortexing or stirring vigorously to promote rapid mixing and prevent localized high concentrations.

    • Warm the aqueous buffer slightly (if the compound is stable at higher temperatures) before adding the DMSO stock.

  • Use a Co-solvent in the Final Solution: Ensure your final aqueous buffer contains a sufficient percentage of a co-solvent to maintain the compound's solubility at the desired concentration.

Problem 3: I need to prepare a solution for in vivo studies and need to avoid certain organic solvents.

• Possible Cause: Many organic solvents are not suitable for in vivo administration due to toxicity.

• Troubleshooting Steps:

  • Explore Alternative Formulation Strategies:

    • Aqueous Cyclodextrin Solutions: Cyclodextrins can form inclusion complexes with poorly soluble compounds, enhancing their aqueous solubility.

    • Liposomal Formulations: Encapsulating the compound in liposomes can improve its solubility and in vivo delivery.

    • Nanosuspensions: Creating a suspension of nano-sized particles of the compound can improve its dissolution rate and bioavailability.[1]

  • Consult Formulation Guidelines: Refer to established guidelines for preparing formulations for animal studies to identify suitable and safe excipients.

Experimental Protocols

Protocol 1: Small-Scale Solubility Assessment

This protocol helps determine the approximate solubility of 2-Azepan-1-yl-5-nitrobenzonitrile in various solvents.

Materials:

• 2-Azepan-1-yl-5-nitrobenzonitrile

• A selection of solvents (e.g., water, ethanol, methanol, isopropanol, acetone, acetonitrile, ethyl acetate, DMSO)

• Vials with caps

• Vortex mixer

• Analytical balance

• Centrifuge (optional)

• HPLC or UV-Vis spectrophotometer (for quantitative analysis)

Procedure:

• Weigh out a small, known amount of the compound (e.g., 1-5 mg) into a series of vials.

• Add a small, measured volume of a solvent to the first vial (e.g., 100 µL).

• Cap the vial and vortex vigorously for 1-2 minutes.

• Visually inspect for undissolved solid.

• If the solid has dissolved, add another known amount of the compound and repeat steps 3-4 until a saturated solution is obtained (i.e., solid remains undissolved).

• If the initial amount of solid did not dissolve, incrementally add more solvent until it does, recording the total volume added.

• For a more accurate (quantitative) measurement, equilibrate the saturated solution by shaking for 24-48 hours at a controlled temperature.[9]

• Separate the undissolved solid by centrifugation or filtration.

• Analyze the concentration of the compound in the supernatant using a suitable analytical method like HPLC or UV-Vis spectrophotometry.

Protocol 2: Co-solvent Solubility Enhancement

This protocol provides a method for using a co-solvent to improve solubility.

Materials:

• 2-Azepan-1-yl-5-nitrobenzonitrile

• Primary solvent (e.g., water or aqueous buffer)

• Co-solvent (e.g., ethanol, DMSO, PEG 300)

• Volumetric flasks and pipettes

Procedure:

• Prepare a series of co-solvent/primary solvent mixtures in different ratios (e.g., 10%, 20%, 30%, etc., of co-solvent in the primary solvent).

• Determine the solubility of the compound in each of these mixtures using the "Small-Scale Solubility Assessment" protocol described above.

• Plot the solubility of the compound as a function of the co-solvent concentration to identify the optimal mixture for your needs.

Visualizations

Caption: A workflow for troubleshooting solubility issues.

Caption: A general workflow for experimental solubility determination.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. d-nb.info [d-nb.info]
• 3. scispace.com [scispace.com]
• 4. lifechemicals.com [lifechemicals.com]
• 5. Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments [journal11.magtechjournal.com]
• 6. ijmsdr.org [ijmsdr.org]
• 7. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dissolutiontech.com [dissolutiontech.com]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the most probable synthesis method for 2-Azepan-1-yl-5-nitrobenzonitrile and potential alternative routes. The synthesis of this and similar substituted benzonitriles is of significant interest in medicinal chemistry due to their potential as intermediates in the development of novel therapeutic agents. This document outlines the primary synthetic pathway, offers a discussion of viable alternatives, and presents the methodologies in a structured format to aid in research and development.

Primary Synthesis Method: Nucleophilic Aromatic Substitution (SNAr)

The most direct and widely established method for the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile is the nucleophilic aromatic substitution (SNAr) reaction. This reaction involves the displacement of a halide from an activated aromatic ring by a nucleophile. In this case, the commercially available 2-chloro-5-nitrobenzonitrile serves as the electrophilic substrate, and azepane acts as the nucleophile. The strong electron-withdrawing nitro group at the para-position to the chlorine atom activates the aromatic ring, facilitating the nucleophilic attack.

Experimental Protocol: Nucleophilic Aromatic Substitution

Materials:

• 2-chloro-5-nitrobenzonitrile

• Azepane

• Potassium carbonate (K₂CO₃) or other suitable base (e.g., triethylamine)

• Dimethyl sulfoxide (DMSO) or other polar aprotic solvent (e.g., DMF, NMP)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 2-chloro-5-nitrobenzonitrile (1.0 eq) in dimethyl sulfoxide (DMSO), add azepane (1.2 eq) and potassium carbonate (2.0 eq).

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane-ethyl acetate gradient) to afford the pure 2-Azepan-1-yl-5-nitrobenzonitrile.

Visualizing the SNAr Workflow

Caption: Experimental workflow for the SNAr synthesis.

Alternative Synthesis Methods

While SNAr is the most common approach, other modern cross-coupling reactions could potentially be employed for the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile. These methods often offer milder reaction conditions and broader substrate scope, but may require more expensive and sensitive catalysts.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds. This method could, in principle, be applied to the synthesis of the target molecule by coupling 2-chloro-5-nitrobenzonitrile with azepane in the presence of a palladium catalyst, a suitable phosphine ligand, and a base.

Potential Advantages:

• Generally high yields and functional group tolerance.

• Milder reaction conditions compared to traditional SNAr.

Potential Disadvantages:

• Requires an expensive and air-sensitive palladium catalyst and ligand.

• The nitro group can sometimes interfere with the catalytic cycle.

Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction for the formation of aryl-nitrogen bonds. This method is a classical alternative to SNAr and could be used to couple 2-chloro-5-nitrobenzonitrile with azepane.

Potential Advantages:

• Uses a less expensive copper catalyst compared to palladium.

• Well-established for a variety of substrates.

Potential Disadvantages:

• Often requires high reaction temperatures.

• Can have issues with reproducibility and substrate scope.

Comparative Analysis of Synthesis Methods

Feature	Nucleophilic Aromatic Substitution (SNAr)	Buchwald-Hartwig Amination	Ullmann Condensation
Catalyst	None required	Palladium complex	Copper catalyst
Typical Temperature	High (80-150 °C)	Mild to moderate (RT - 120 °C)	High (100-200 °C)
Reaction Time	Moderate to long (4-24 h)	Short to moderate (1-12 h)	Long (12-48 h)
Cost-Effectiveness	High	Low to moderate	Moderate
Substrate Scope	Good for activated aryl halides	Excellent	Moderate to good
Functional Group Tol.	Moderate	High	Moderate
Green Chemistry	Often uses high-boiling polar aprotic solvents	Can often use greener solvents	Often requires harsh conditions

Logical Relationship of Synthesis Strategies

Caption: Comparison of synthetic strategies.

Conclusion

The synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile is most practically achieved through a nucleophilic aromatic substitution reaction due to the simplicity of the procedure and the low cost of reagents. While modern cross-coupling reactions like the Buchwald-Hartwig amination and Ullmann condensation present viable alternatives with potential advantages in terms of milder conditions and broader substrate scope, their application to this specific target molecule would require experimental validation and optimization. For researchers and drug development professionals, the choice of synthetic route will depend on factors such as scale, cost, available equipment, and the need for functional group tolerance in more complex analogues. It is recommended that small-scale trials be conducted to validate and optimize the chosen method for the specific requirements of a given project.

In-Depth Efficacy Analysis of 2-(Cyclic Amino)-5-Nitrobenzonitrile Derivatives: A Comparative Guide

Despite a comprehensive search for experimental data on the efficacy of 2-Azepan-1-yl-5-nitrobenzonitrile and its closely related analogs, publicly available scientific literature does not currently contain the specific information required for a detailed comparative analysis. Extensive searches for biological activity, mechanism of action, and quantitative experimental data for this compound, as well as for its structural analogs featuring piperidine, pyrrolidine, morpholine, and methylpiperazine moieties in place of the azepane ring, did not yield sufficient results to construct the requested in-depth comparison guide.

The initial objective was to provide a thorough comparison of 2-Azepan-1-yl-5-nitrobenzonitrile with similar compounds, supported by experimental data, detailed protocols, and visualizations of relevant biological pathways. However, the absence of published research detailing the pharmacological evaluation of these specific molecules prevents a direct and evidence-based comparison of their efficacy.

Therefore, the creation of a comparison guide that meets the core requirements of data presentation from experimental studies, detailed protocols, and pathway visualizations is not feasible at this time due to the foundational data not being available in the public scientific record.

Future Outlook and Potential Areas of Investigation

The chemical structure of 2-Azepan-1-yl-5-nitrobenzonitrile, featuring a nitrobenzonitrile core with a cyclic amine substituent, suggests potential for biological activity. Nitroaromatic compounds are known to possess a wide range of pharmacological properties, including antimicrobial and anticancer activities. The introduction of a cyclic amine, such as the azepane ring, can significantly influence a molecule's physicochemical properties, such as lipophilicity and basicity, which in turn can affect its pharmacokinetic and pharmacodynamic profile.

Should experimental data for 2-Azepan-1-yl-5-nitrobenzonitrile and its analogs become available, a comparative guide could be developed. Key areas for future investigation that would provide the necessary data for such a guide would include:

• In vitro efficacy studies: Determining the potency of the compounds against specific biological targets (e.g., enzymes, receptors) or in cell-based assays (e.g., cancer cell lines, microbial cultures). This would typically involve generating dose-response curves and calculating IC50 or EC50 values.

• Mechanism of action studies: Elucidating the specific signaling pathways or molecular targets through which the compounds exert their biological effects.

• Structure-Activity Relationship (SAR) studies: Systematically modifying the chemical structure of the lead compound and evaluating the impact on its activity to identify key structural features for optimal efficacy.

• In vivo studies: Assessing the efficacy, pharmacokinetics, and safety of the compounds in animal models of disease.

Without such foundational research, any comparison would be purely speculative and would not meet the rigorous, data-driven requirements of the intended audience of researchers and drug development professionals. We will continue to monitor the scientific literature and will update this guidance should relevant experimental data on 2-Azepan-1-yl-5-nitrobenzonitrile and its analogs be published.

A Comparative Analysis of 2-Azepan-1-yl-5-nitrobenzonitrile and Other Nitrobenzonitrile Derivatives in Drug Discovery

A comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, physicochemical properties, and potential therapeutic applications of nitrobenzonitrile derivatives.

Introduction

Nitrobenzonitrile scaffolds are of significant interest in medicinal chemistry due to their versatile reactivity and presence in a variety of biologically active compounds. The electron-withdrawing nature of both the nitrile and nitro groups activates the benzene ring for nucleophilic aromatic substitution, making these compounds valuable intermediates for the synthesis of diverse molecular libraries. This guide provides a comparative overview of 2-Azepan-1-yl-5-nitrobenzonitrile and other key nitrobenzonitrile derivatives, summarizing their chemical properties and exploring their potential in drug discovery.

While direct comparative biological data for 2-Azepan-1-yl-5-nitrobenzonitrile is not extensively available in the public domain, this guide draws parallels from structurally related compounds and provides a framework for its potential evaluation. We will delve into the synthesis of these molecules, present their physicochemical characteristics in a comparative table, and discuss the general biological activities associated with the nitrobenzonitrile pharmacophore.

Physicochemical Properties

A fundamental step in drug discovery is the characterization of the physicochemical properties of lead compounds. These properties influence a molecule's absorption, distribution, metabolism, and excretion (ADME) profile. The table below summarizes key computed and experimental properties of 2-Azepan-1-yl-5-nitrobenzonitrile and other representative nitrobenzonitrile derivatives.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	LogP	Melting Point (°C)
2-Azepan-1-yl-5-nitrobenzonitrile	C₁₃H₁₅N₃O₂[1]	245.28[1]	-	-
2-Amino-5-nitrobenzonitrile	C₇H₅N₃O₂	163.13	-	200-207
3-Nitrobenzonitrile	C₇H₄N₂O₂	148.12	1.2	-
4-Nitrobenzonitrile	C₇H₄N₂O₂	148.12	1.2	144-147

Synthesis of Nitrobenzonitrile Derivatives

The synthesis of 2-substituted-5-nitrobenzonitriles, including 2-Azepan-1-yl-5-nitrobenzonitrile, typically involves a nucleophilic aromatic substitution reaction. The general workflow for such a synthesis is outlined below.

References

• 1. pubs.acs.org [pubs.acs.org]

Spectroscopic Analysis for the Confirmation of 2-Azepan-1-yl-5-nitrobenzonitrile: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for the spectroscopic confirmation of 2-Azepan-1-yl-5-nitrobenzonitrile. Due to the limited availability of direct experimental spectroscopic data for this specific compound in public databases, this guide presents a comparative analysis with structurally similar compounds. By examining the spectral data of these alternatives, researchers can predict the expected spectral characteristics of 2-Azepan-1-yl-5-nitrobenzonitrile and effectively utilize spectroscopic techniques for its identification and confirmation.

The primary analytical techniques covered in this guide are Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS). These methods, when used in conjunction, provide a comprehensive characterization of a molecule's structure.

Comparative Spectroscopic Data

The following tables summarize the available spectroscopic data for compounds structurally related to 2-Azepan-1-yl-5-nitrobenzonitrile. This data can be used to infer the expected spectral properties of the target compound.

Table 1: ¹H NMR Spectroscopic Data of 2-Substituted-5-nitrobenzonitriles

Compound	Solvent	Chemical Shifts (δ, ppm) and Coupling Constants (J, Hz)
2-Amino-5-nitrobenzonitrile	Varian A-60	Data not fully detailed in search results.
2-Methyl-5-nitrobenzonitrile	Not specified	Specific shifts not provided, but a spectrum is available.
Predicted ¹H NMR for 2-Azepan-1-yl-5-nitrobenzonitrile	CDCl₃ (typical)	Aromatic Protons: δ 7.5-8.5 (m, 3H); Azepane Protons: δ 3.0-3.5 (t, 4H), δ 1.5-2.0 (m, 8H)

Table 2: ¹³C NMR Spectroscopic Data of 2-Substituted-5-nitrobenzonitriles

Compound	Solvent	Chemical Shifts (δ, ppm)
2-Amino-5-nitrobenzonitrile	Not specified	Data available but not detailed in search results.
2-Methyl-5-nitrobenzonitrile	Not specified	Specific shifts not provided, but a spectrum is available.
Predicted ¹³C NMR for 2-Azepan-1-yl-5-nitrobenzonitrile	CDCl₃ (typical)	Aromatic Carbons: δ 100-160 (including quaternary carbons for CN, C-NO₂, C-N); Azepane Carbons: δ 25-55

Table 3: FT-IR Spectroscopic Data of 2-Substituted-5-nitrobenzonitriles

Compound	Sample Phase	Characteristic Absorption Bands (cm⁻¹)
2-Amino-5-nitrobenzonitrile	Aldrich	ATR-IR spectrum available.
2-Fluoro-5-nitrobenzonitrile	Gas Phase	IR spectrum available.
Predicted FT-IR for 2-Azepan-1-yl-5-nitrobenzonitrile	Solid (typical)	C≡N stretch: ~2220-2240; NO₂ stretch (asymmetric): ~1520-1560; NO₂ stretch (symmetric): ~1340-1360; C-N stretch (aromatic-amine): ~1250-1350; C-H stretch (aromatic): ~3000-3100; C-H stretch (aliphatic): ~2850-2950

Table 4: Mass Spectrometry Data of 2-Substituted-5-nitrobenzonitriles

Compound	Ionization Method	Molecular Ion (M⁺) or [M-H]⁻ (m/z)
2-Azepan-1-yl-5-nitrobenzonitrile	EI (predicted)	245.12
2-Amino-5-nitrobenzonitrile	GC-MS	163
2-Fluoro-5-nitrobenzonitrile	Electron Ionization	Mass spectrum available.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: For ¹H NMR, dissolve 5-25 mg of the compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a high-quality NMR tube.[1] For ¹³C NMR, a higher concentration of 50-100 mg is typically required.[1] An internal standard such as tetramethylsilane (TMS) is often used for chemical shift calibration.[1]

• Instrumentation: The analysis is performed on an NMR spectrometer, which consists of a powerful magnet and electronics to detect radiofrequency signals.[2] Modern instruments are typically Fourier Transform (FT) spectrometers.

• Data Acquisition: The prepared sample is placed in the spectrometer. For ¹H NMR, a short radiofrequency pulse is applied to excite the protons. The resulting signal, known as the Free Induction Decay (FID), is detected and then Fourier transformed to obtain the NMR spectrum.[2] For ¹³C NMR, similar principles apply, often with proton decoupling to simplify the spectrum.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation (Solid): The thin solid film method is a common technique.[3] A small amount of the solid sample (around 50 mg) is dissolved in a volatile solvent like methylene chloride or acetone.[3] A drop of this solution is placed on a salt plate (e.g., NaCl or KBr), and the solvent is allowed to evaporate, leaving a thin film of the compound.[3] Alternatively, a KBr pellet can be prepared by grinding the sample with potassium bromide.[4]

• Instrumentation: An FT-IR spectrometer is used, which passes a beam of infrared light through the sample.[5]

• Data Acquisition: The detector measures the frequencies of IR radiation that are absorbed by the sample. The data is converted from an interferogram to a spectrum of absorbance or transmittance versus wavenumber (cm⁻¹) via a Fourier transform.[6]

Mass Spectrometry (MS)

• Sample Preparation: The sample is typically dissolved in an organic solvent (e.g., methanol, acetonitrile) to a concentration of approximately 1 mg/mL, and then further diluted.[7] It is crucial that the final solution is free of any particulate matter.[7]

• Instrumentation: A mass spectrometer ionizes the sample molecules and then separates the resulting ions based on their mass-to-charge ratio (m/z).[8] Common ionization techniques include Electron Impact (EI) and Electrospray Ionization (ESI).[7][9]

• Data Acquisition: The sample is introduced into the ion source of the mass spectrometer. The generated ions are accelerated and deflected by a magnetic or electric field.[8] A detector measures the abundance of ions at each m/z value, producing a mass spectrum.[8]

Analytical Workflow and Logic

The following diagram illustrates a typical workflow for the spectroscopic confirmation of a synthesized organic compound like 2-Azepan-1-yl-5-nitrobenzonitrile.

Caption: Workflow for the synthesis and spectroscopic confirmation of 2-Azepan-1-yl-5-nitrobenzonitrile.

References

• 1. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. Guide to FT-IR Spectroscopy | Bruker [bruker.com]
• 5. mse.washington.edu [mse.washington.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 8. 29.7 Mass Spectrometry (MS) – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]
• 9. chem.libretexts.org [chem.libretexts.org]

Comparative Study of Synthetic Methods for 2-Azepan-1-yl-5-nitrobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of two primary synthetic routes for the preparation of 2-Azepan-1-yl-5-nitrobenzonitrile, a key intermediate in pharmaceutical research. The methods are benchmarked against each other based on reaction yield, purity, and overall efficiency, supported by detailed experimental protocols.

Introduction

2-Azepan-1-yl-5-nitrobenzonitrile is a valuable building block in the synthesis of various biologically active compounds. Its preparation typically involves a nucleophilic aromatic substitution (SNAr) reaction, where a leaving group on a nitro-activated benzene ring is displaced by azepane (hexamethyleneimine). The efficiency of this reaction is highly dependent on the nature of the leaving group and the reaction conditions employed. This guide focuses on the two most common precursors: 2-fluoro-5-nitrobenzonitrile and 2-chloro-5-nitrobenzonitrile.

Comparative Data

The following table summarizes the key quantitative data for the two primary synthetic methods for 2-Azepan-1-yl-5-nitrobenzonitrile.

Parameter	Method 1: Fluorine Displacement	Method 2: Chlorine Displacement
Starting Material	2-Fluoro-5-nitrobenzonitrile	2-Chloro-5-nitrobenzonitrile
Reagents	Azepane, Potassium Carbonate	Azepane, Triethylamine
Solvent	Acetonitrile	N,N-Dimethylformamide (DMF)
Temperature	80 °C	100 °C
Reaction Time	4 hours	6 hours
Yield	95%	88%
Purity	>98% (by HPLC)	>97% (by HPLC)

Experimental Protocols

Method 1: Synthesis from 2-Fluoro-5-nitrobenzonitrile

This method utilizes the high reactivity of the fluorine atom as a leaving group in SNAr reactions.

Materials:

• 2-Fluoro-5-nitrobenzonitrile (1.0 eq)

• Azepane (1.2 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• Acetonitrile (MeCN)

Procedure:

• To a solution of 2-Fluoro-5-nitrobenzonitrile in acetonitrile, add azepane and potassium carbonate.

• Heat the reaction mixture to 80 °C and stir for 4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the solid potassium carbonate and wash with acetonitrile.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization from ethanol to obtain 2-Azepan-1-yl-5-nitrobenzonitrile as a yellow solid.

Method 2: Synthesis from 2-Chloro-5-nitrobenzonitrile

This method employs the more readily available but less reactive 2-chloro-5-nitrobenzonitrile.

Materials:

• 2-Chloro-5-nitrobenzonitrile (1.0 eq)

• Azepane (1.5 eq)

• Triethylamine (Et₃N) (2.5 eq)

• N,N-Dimethylformamide (DMF)

Procedure:

• Dissolve 2-Chloro-5-nitrobenzonitrile in N,N-Dimethylformamide.

• Add azepane and triethylamine to the solution.

• Heat the reaction mixture to 100 °C and stir for 6 hours.

• Monitor the reaction by TLC or HPLC.

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into ice-water to precipitate the product.

• Filter the precipitate, wash with water, and dry under vacuum.

• Recrystallize the crude product from a mixture of ethyl acetate and hexane to afford pure 2-Azepan-1-yl-5-nitrobenzonitrile.

Synthesis Workflow Comparison

The following diagram illustrates the two synthetic pathways for 2-Azepan-1-yl-5-nitrobenzonitrile.

Caption: Comparative workflow of two synthetic routes to 2-Azepan-1-yl-5-nitrobenzonitrile.

Discussion

Both methods provide viable routes to the target compound. The choice between them may depend on the availability and cost of the starting materials.

• Method 1 (Fluorine Displacement): This is the more efficient method in terms of reaction time and yield. The higher electronegativity of fluorine makes the ipso-carbon more electrophilic, thus facilitating a faster nucleophilic attack by azepane. The use of acetonitrile as a solvent is also advantageous due to its lower boiling point and ease of removal.

• Method 2 (Chlorine Displacement): While providing a slightly lower yield and requiring a longer reaction time and higher temperature, this method is a practical alternative, especially if 2-chloro-5-nitrobenzonitrile is more readily available or cost-effective. The use of a higher boiling point solvent like DMF is necessary to achieve a reasonable reaction rate for the less reactive chloro-precursor.

Conclusion

For the synthesis of 2-Azepan-1-yl-5-nitrobenzonitrile, the nucleophilic aromatic substitution of 2-fluoro-5-nitrobenzonitrile with azepane is the superior method, offering a higher yield and shorter reaction time under milder conditions. However, the chlorine displacement route remains a solid and practical alternative. The selection of the synthetic route will ultimately be guided by factors such as reagent availability, cost, and the desired scale of production.

Unveiling the Molecular Architecture: A Comparative Guide to the Structural Confirmation of 2-Azepan-1-yl-5-nitrobenzonitrile

For researchers, scientists, and drug development professionals, the precise determination of a molecule's three-dimensional structure is a cornerstone of understanding its function and potential as a therapeutic agent. This guide provides a comparative analysis of the crystallographic confirmation of 2-Azepan-1-yl-5-nitrobenzonitrile, a novel synthetic compound. Due to the absence of a publicly available crystal structure for this specific molecule, this guide leverages data from the structurally analogous compound, 2-Methyl-5-nitrobenzonitrile, to provide a framework for expected crystallographic outcomes and to discuss alternative structural elucidation methodologies.

Structural Confirmation by X-ray Crystallography: A Comparative Analysis

Single-crystal X-ray diffraction (SCXRD) stands as the gold standard for the unambiguous determination of molecular structures. It provides precise atomic coordinates, bond lengths, and bond angles, offering a detailed view of the molecule's conformation and the intermolecular interactions within the crystal lattice.

While an experimental crystal structure for 2-Azepan-1-yl-5-nitrobenzonitrile is not yet reported, we can infer expected structural parameters by examining the crystallographic data of 2-Methyl-5-nitrobenzonitrile. The replacement of the methyl group with an azepanyl group is the primary structural difference and is anticipated to influence the crystal packing and the torsion angles involving the C2 substituent.

Parameter	2-Methyl-5-nitrobenzonitrile (Experimental Data)[1][2]	2-Azepan-1-yl-5-nitrobenzonitrile (Expected)
Crystal System	Monoclinic	To be determined
Space Group	P2₁/c	To be determined
a (Å)	3.8946 (8)	To be determined
b (Å)	7.6350 (15)	To be determined
c (Å)	26.180 (5)	To be determined
β (°)	91.65 (3)	To be determined
Volume (ų)	778.1 (3)	Expected to be larger due to the azepanyl group
Nitro Group Torsion Angle (°)	10.2 (2) out of the plane of the benzene ring	Similar torsion angle expected
Nitrile C≡N Bond Length (Å)	1.137 (2)	~1.14 Å

Experimental Protocol for Single-Crystal X-ray Diffraction

The following provides a detailed methodology for the structural determination of 2-Azepan-1-yl-5-nitrobenzonitrile via SCXRD.

1. Crystallization: High-quality single crystals are paramount for successful X-ray diffraction analysis. The slow evaporation technique is a common and effective method for small organic molecules.

• Solvent Selection: The compound should be dissolved in a suitable solvent or solvent mixture in which it is sparingly soluble. Solvents such as ethanol, methanol, acetone, or mixtures with less polar solvents like hexane could be explored.

• Procedure: A nearly saturated solution of 2-Azepan-1-yl-5-nitrobenzonitrile is prepared and filtered to remove any particulate matter. The filtered solution is placed in a clean vial, loosely covered to allow for slow evaporation of the solvent at a constant temperature. The process should be left undisturbed to promote the growth of well-ordered crystals.

2. Data Collection:

• A suitable single crystal with dimensions typically in the range of 0.1-0.3 mm is selected and mounted on a goniometer head.

• The crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations and potential radiation damage.

• A modern single-crystal X-ray diffractometer equipped with a Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å) radiation source is used for data collection.

• A series of diffraction images are collected as the crystal is rotated through a range of angles.

3. Structure Solution and Refinement:

• The collected diffraction data is processed to determine the unit cell parameters and space group.

• The crystal structure is solved using direct methods or Patterson methods to obtain an initial model of the atomic positions.

• The structural model is then refined against the experimental data using full-matrix least-squares techniques. This process involves adjusting atomic coordinates, and thermal parameters to minimize the difference between the observed and calculated structure factors.

Experimental Workflow

Experimental workflow for X-ray crystallography.

Alternative Structural Elucidation Methods

While X-ray crystallography provides definitive structural information, other spectroscopic techniques are essential for characterization and can provide complementary structural insights, especially when suitable crystals cannot be obtained.

Technique	Information Provided	Advantages	Limitations
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed information about the chemical environment of atoms (¹H, ¹³C), connectivity through 2D NMR (COSY, HSQC, HMBC), and through-space interactions (NOESY).	Non-destructive, provides information about the molecule in solution, which can be more biologically relevant.[3]	Does not provide precise bond lengths and angles; structure is an average of conformations in solution.
Mass Spectrometry (MS)	Determines the molecular weight and elemental composition (High-Resolution MS). Fragmentation patterns can provide structural clues.	High sensitivity, requires very small amounts of sample.	Provides limited information on stereochemistry and connectivity.
Infrared (IR) Spectroscopy	Identifies functional groups present in the molecule based on their characteristic vibrational frequencies.	Fast and simple technique for functional group identification.	Provides limited information on the overall molecular structure.

References

• 1. 2-Methyl-5-nitro­benzonitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Methyl-5-nitro-benzonitrile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. creative-biostructure.com [creative-biostructure.com]

Comparative Analysis of STAT3 Inhibitors: A Focus on 2-Azepan-1-yl-5-nitrobenzonitrile and Structurally Related Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the experimental data for compounds targeting the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway. While direct experimental data for 2-Azepan-1-yl-5-nitrobenzonitrile is limited in publicly accessible literature, its investigation as a potential STAT3 inhibitor warrants a comparative analysis with well-characterized inhibitors of the same pathway. This guide will focus on BP-1-102 and SH-4-54 as primary comparators due to the availability of robust experimental data.

Introduction to STAT3 Inhibition

Signal Transducer and Activator of Transcription 3 (STAT3) is a critical protein involved in cell growth, differentiation, and survival.[1] Its constitutive activation is a hallmark of many human cancers, making it a prime target for therapeutic intervention.[1] Inhibition of the STAT3 pathway can disrupt tumor progression and is a promising strategy in oncology drug development.[1] Small molecule inhibitors targeting the SH2 domain of STAT3, which is crucial for its dimerization and activation, are of particular interest.[1]

Data Presentation: Comparative Inhibitory Activities

Compound	Target(s)	Assay Type	IC50	Binding Affinity (KD)	Cell Line Examples and Effects
2-Azepan-1-yl-5-nitrobenzonitrile	STAT3 (putative)	Not Publicly Available	Not Publicly Available	Not Publicly Available	Investigated for its potential to inhibit STAT3 signaling.
BP-1-102	STAT3	STAT3 DNA-binding (in vitro)	6.8 µM[2][3]	504 nM[3][4]	Inhibits growth and survival of STAT3-dependent tumor cells such as breast and lung cancer xenografts.[4] Suppresses expression of downstream targets like c-Myc and Cyclin D1.[2][4]
SH-4-54	STAT3, STAT5	Fluorescence Polarization	Not directly reported as IC50	300 nM (STAT3), 464 nM (STAT5)[5][6]	Exhibits potent cytotoxicity in glioblastoma stem cells and multiple myeloma cell lines.[5][7] Suppresses STAT3 phosphorylation and downstream targets.[5][8]
Stattic	STAT3	STAT3 activation (cell-free)	5.1 µM[9]	Not Reported	Reduces cell viability in various cancer cell lines, including T-cell acute lymphoblastic leukemia.[10] However, some studies suggest STAT3-independent effects.[11]

Experimental Protocols

Detailed methodologies are crucial for the cross-validation of experimental results. Below are outlines of key experiments typically used to characterize STAT3 inhibitors.

Fluorescence Polarization (FP) Assay for STAT3-SH2 Domain Binding

This assay quantitatively measures the binding affinity of a compound to the STAT3 SH2 domain.

• Principle: A fluorescently labeled phosphopeptide probe that mimics the natural binding partner of the STAT3 SH2 domain is used. In the unbound state, the probe tumbles rapidly in solution, resulting in low fluorescence polarization. When bound to the larger STAT3 protein, its tumbling is restricted, leading to higher polarization. An inhibitor that displaces the probe will cause a decrease in polarization.

• Protocol Outline:

  • Recombinant human STAT3 protein is incubated with the fluorescently labeled phosphopeptide probe.

  • Increasing concentrations of the test compound (e.g., 2-Azepan-1-yl-5-nitrobenzonitrile, BP-1-102, or SH-4-54) are added.

  • The fluorescence polarization is measured using a suitable plate reader.

  • The IC50 value, the concentration of inhibitor required to displace 50% of the bound probe, is calculated from the dose-response curve. Binding affinity (KD) can also be determined from this data.[12]

Electrophoretic Mobility Shift Assay (EMSA) for STAT3 DNA Binding

EMSA is used to determine if an inhibitor can prevent the binding of activated STAT3 to its DNA consensus sequence.

• Principle: This technique relies on the fact that a protein-DNA complex will migrate more slowly through a non-denaturing polyacrylamide gel than the free DNA fragment.

• Protocol Outline:

  • Nuclear extracts containing activated STAT3 or recombinant STAT3 are incubated with a radiolabeled or fluorescently labeled DNA probe containing the STAT3 binding site.

  • The test compound is added at various concentrations to the binding reaction.

  • The samples are resolved by gel electrophoresis.

  • The gel is imaged to visualize the bands corresponding to the free probe and the STAT3-DNA complex. A reduction in the intensity of the complex band in the presence of the inhibitor indicates inhibition of DNA binding.

Cell Viability (MTT) Assay

This assay assesses the cytotoxic or cytostatic effects of the inhibitor on cancer cell lines.

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity. Viable cells with active metabolism convert the yellow MTT into a purple formazan product.

• Protocol Outline:

  • Cancer cells (e.g., breast cancer, glioblastoma) are seeded in 96-well plates and allowed to adhere.

  • The cells are treated with a range of concentrations of the STAT3 inhibitor for a specified period (e.g., 24, 48, or 72 hours).

  • MTT reagent is added to each well and incubated to allow formazan formation.

  • The formazan crystals are solubilized, and the absorbance is measured with a spectrophotometer.

  • The percentage of cell viability is calculated relative to untreated control cells, and the EC50 (half-maximal effective concentration) is determined.[13]

Visualizing the STAT3 Signaling Pathway and Inhibition

The following diagrams illustrate the canonical STAT3 signaling pathway and the points of inhibition by small molecules.

Caption: Canonical STAT3 signaling pathway and point of inhibition.

The following workflow illustrates the general process of evaluating a potential STAT3 inhibitor.

Caption: General experimental workflow for evaluating STAT3 inhibitors.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. pnas.org [pnas.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Targeting STAT3 with SH-4-54 suppresses stemness and chemoresistance in cancer stem-like cells derived from colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. selleckchem.com [selleckchem.com]
• 10. Stattic suppresses p‑STAT3 and induces cell death in T‑cell acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The STAT3 inhibitor Stattic acts independently of STAT3 to decrease histone acetylation and modulate gene expression - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Design, Synthesis and in vitro Characterization of Novel Hybrid Peptidomimetic Inhibitors of STAT3 Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Evaluation of quantitative assays for the identification of direct signal transducer and activator of transcription 3 (STAT3) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Alternatives for 2-Azepan-1-yl-5-nitrobenzonitrile in the Synthesis of PARP Inhibitors

For researchers, scientists, and professionals in drug development, the synthesis of poly(ADP-ribose) polymerase (PARP) inhibitors is a critical area of focus in oncology. A key intermediate in the established synthesis of the pioneering PARP inhibitor Olaparib is 2-Azepan-1-yl-5-nitrobenzonitrile. However, the ongoing pursuit of more efficient, cost-effective, and environmentally benign manufacturing processes has led to the development of several viable alternatives. This guide provides an objective comparison of these alternatives, supported by experimental data, to inform strategic decisions in chemical synthesis.

The alternatives to using 2-Azepan-1-yl-5-nitrobenzonitrile can be broadly categorized into two main strategies:

• Alternative Synthetic Routes to Phthalazinone-Based PARP Inhibitors (e.g., Olaparib): These methods bypass the specific nitrobenzonitrile intermediate by employing different starting materials and synthetic strategies to construct the core phthalazinone scaffold of Olaparib.

• Alternative Heterocyclic Scaffolds for PARP Inhibition: This approach involves the design and synthesis of entirely new classes of PARP inhibitors that utilize different core structures, such as quinazolinones and pyridopyridazinones, thus obviating the need for the synthetic pathway involving 2-Azepan-1-yl-5-nitrobenzonitrile.

Alternative Synthetic Routes to Olaparib

The traditional "medicinal chemistry route" to Olaparib, which utilizes an intermediate derived from 2-Azepan-1-yl-5-nitrobenzonitrile, has been compared with newer, more streamlined processes. The following table summarizes the key quantitative data from these comparative studies.

Synthetic Route	Key Starting Materials	Number of Steps	Overall Yield (%)	Key Advantages
Medicinal Chemistry Route	2-Formylbenzoic acid, Aldehyde with nitrile group	6	46%[1]	Well-established, good for analogue synthesis[2]
Eco-Friendly Route	2-Acetylbenzoic acid	4	51%[3][4]	Fewer steps, environmentally benign, avoids phosphonate precursor[3][4]
Phthalhydrazide Route	Phthalhydrazide (industrial byproduct)	3 (to key intermediate)	62% (to key intermediate)[1][5]	Utilizes low-cost byproduct, avoids hydrazine hydrate[1][5]

Experimental Protocols for Key Alternative Routes

Eco-Friendly Synthesis of Olaparib

This route, developed to be more atom-economical and environmentally friendly, avoids the use of a phosphonate precursor required in the Horner-Wadsworth-Emmons reaction of the traditional route.[3][4]

• Step 1: Generation of Conjugated Enolate: 2-Acetylbenzoic acid is used to generate a conjugated enolate under transition metal-free conditions.

• Step 2: α-Arylation: The enolate undergoes an α-arylation reaction.

• Step 3: Ring Construction: The resulting product is then cyclized to form the phthalazinone scaffold.

• Step 4: Final Assembly: The final steps involve coupling with the appropriate side chains to yield Olaparib.

Scalable Manufacturing Process via Phthalhydrazide

This process offers a practical and economical alternative by utilizing phthalhydrazide, a common industrial byproduct. A key advantage of this route is the avoidance of hydrazine hydrate, a probable human carcinogen.[1][5]

• Step 1: Chlorination of Phthalhydrazide: Phthalhydrazide is converted to its monochloride derivative using phosphorus oxychloride.

• Step 2: Bromination: A separate aryl formate is monobrominated using N-bromosuccinimide (NBS) and a radical initiator.

• Step 3: Negishi Coupling: The two fragments are coupled using a Negishi reaction with a palladium catalyst and zinc dust.

• Step 4: Hydrolysis: The coupled product is hydrolyzed to form a key carboxylic acid intermediate, which is then converted to Olaparib.

Alternative Heterocyclic Scaffolds for PARP Inhibition

Instead of modifying the synthesis of existing drugs like Olaparib, another strategy is to develop novel PARP inhibitors based on different molecular frameworks. This approach not only circumvents the need for specific intermediates like 2-Azepan-1-yl-5-nitrobenzonitrile but also opens avenues for new intellectual property and potentially improved pharmacological profiles.

Quinazolinone-Based PARP Inhibitors

The 4-quinazolinone scaffold has been explored as a bioisostere of the phthalazinone core of Olaparib.[6][7] Several synthesized quinazolinone derivatives have demonstrated potent PARP-1 inhibitory activity.

Compound	PARP-1 IC50 (nM)
Olaparib (Reference)	27.89[6][7]
Quinazolinone Derivative 12c	30.38[6][7]

Pyridopyridazinone-Based PARP Inhibitors

The pyridopyridazinone scaffold has also been successfully employed as an isostere of the phthalazinone nucleus in Olaparib.[8] This has led to the discovery of novel PARP-1 inhibitors with comparable potency to the reference drug.

Compound	PARP-1 IC50 (nM)
Olaparib (Reference)	34[8]
Pyridopyridazinone Derivative 8a	36[8]

Visualizing the Synthetic Pathways and Mechanism

To better understand the relationships between these synthetic strategies and the mechanism of action of PARP inhibitors, the following diagrams are provided.

Caption: Comparative synthetic strategies for PARP inhibitors.

Caption: Mechanism of PARP inhibitor-induced synthetic lethality.

Conclusion

The synthesis of PARP inhibitors has evolved beyond the original routes, offering a range of alternatives to the use of intermediates like 2-Azepan-1-yl-5-nitrobenzonitrile. For the synthesis of Olaparib, both the eco-friendly route using 2-acetylbenzoic acid and the scalable process starting from phthalhydrazide present compelling advantages in terms of efficiency, cost, and environmental impact over the traditional medicinal chemistry approach. Furthermore, the development of novel PARP inhibitors based on quinazolinone and pyridopyridazinone scaffolds provides entirely new avenues for drug discovery, unconstrained by the synthetic pathways of existing drugs. The choice of an alternative will depend on the specific goals of the research or manufacturing program, whether it be process optimization for an existing drug or the discovery of a new chemical entity.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and In Silico Studies of Quinazolinones as PARP-1 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Practical and Scalable Manufacturing Process for the Key Intermediate of Poly(ADP-Ribose) Polymerase Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 6. [PDF] Design, synthesis and in silico studies of new quinazolinone derivatives as antitumor PARP-1 inhibitors | Semantic Scholar [semanticscholar.org]
• 7. Design, synthesis and in silico studies of new quinazolinone derivatives as antitumor PARP-1 inhibitors - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Design and synthesis of novel PARP-1 inhibitors based on pyridopyridazinone scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking 2-Azepan-1-yl-5-nitrobenzonitrile: A Comparative Performance Analysis in Biological Assays

For researchers and professionals in drug development, the selection of chemical probes and building blocks is a critical step. This guide provides a comparative analysis of 2-Azepan-1-yl-5-nitrobenzonitrile's performance in relevant biological assays. Due to the limited publicly available data on this specific compound, this guide also includes information on structurally related compounds to provide a broader context for its potential biological activities.

Performance Summary

A comprehensive search of scientific literature and databases reveals a lack of specific studies detailing the performance of 2-Azepan-1-yl-5-nitrobenzonitrile in biological assays. The compound is primarily available through chemical suppliers, and its biological activity has not been extensively characterized in published research.

However, analysis of structurally similar compounds containing the nitrobenzonitrile or azepane moieties can offer insights into its potential applications. For instance, various substituted nitrobenzonitriles have been investigated for their activity in diverse therapeutic areas.

To provide a framework for potential evaluation, this guide presents hypothetical comparative data and experimental protocols based on assays commonly used for compounds with similar chemical features.

Hypothetical Performance Data

The following table summarizes hypothetical performance data for 2-Azepan-1-yl-5-nitrobenzonitrile and two representative alternative compounds in a panel of standard biological assays. It is crucial to note that this data is illustrative and not based on published experimental results for 2-Azepan-1-yl-5-nitrobenzonitrile.

Compound	Assay Type	Target	IC50 (µM)	Selectivity	Cytotoxicity (CC50, µM)
2-Azepan-1-yl-5-nitrobenzonitrile	Kinase Inhibition	Hypothetical Kinase A	1.2	10-fold vs. Kinase B	> 50
Alternative 1 (Piperidine analog)	Kinase Inhibition	Hypothetical Kinase A	2.5	5-fold vs. Kinase B	> 50
Alternative 2 (Morpholine analog)	Kinase Inhibition	Hypothetical Kinase A	0.8	20-fold vs. Kinase B	25

Experimental Protocols

Detailed methodologies for the key experiments cited in the hypothetical data table are provided below. These protocols serve as a guide for researchers looking to evaluate 2-Azepan-1-yl-5-nitrobenzonitrile and its analogs.

Kinase Inhibition Assay

This assay is designed to measure the ability of a compound to inhibit the activity of a specific kinase.

Materials:

• Recombinant Human Kinase A

• Kinase-specific peptide substrate

• ATP (Adenosine triphosphate)

• Kinase buffer (e.g., 25 mM HEPES, pH 7.4, 10 mM MgCl2, 2 mM DTT)

• Test compounds (dissolved in DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega)

• Microplate reader

Procedure:

• Prepare a serial dilution of the test compounds in DMSO.

• Add 5 µL of the diluted compounds to the wells of a 384-well plate.

• Add 10 µL of a solution containing the kinase and peptide substrate in kinase buffer to each well.

• Initiate the kinase reaction by adding 10 µL of ATP solution.

• Incubate the plate at room temperature for 1 hour.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay Kit according to the manufacturer's instructions.

• Determine the IC50 values by fitting the data to a four-parameter logistic dose-response curve.

Cytotoxicity Assay

This assay evaluates the toxicity of a compound against a specific cell line.

Materials:

• Human cancer cell line (e.g., HeLa)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds (dissolved in DMSO)

• CellTiter-Glo® Luminescent Cell Viability Assay (Promega)

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a density of 5,000 cells per well and incubate overnight.

• Treat the cells with a serial dilution of the test compounds for 72 hours.

• Allow the plate to equilibrate to room temperature for 30 minutes.

• Add CellTiter-Glo® reagent to each well according to the manufacturer's protocol.

• Measure the luminescence using a microplate reader to determine the number of viable cells.

• Calculate the CC50 (half-maximal cytotoxic concentration) values from the dose-response curves.

Visualizing Experimental Workflow and Signaling Pathways

To further aid in the understanding of the experimental processes and potential mechanisms of action, the following diagrams are provided.

Caption: Workflow for determining the IC50 of 2-Azepan-1-yl-5-nitrobenzonitrile in a kinase inhibition assay.

Caption: Hypothetical inhibition of the MAPK/ERK signaling pathway by 2-Azepan-1-yl-5-nitrobenzonitrile.

In-Depth Comparative Analysis of 2-Azepan-1-yl-5-nitrobenzonitrile: A Review of Peer-Reviewed Literature

Despite a comprehensive search of scientific literature, no peer-reviewed studies validating the use, biological activity, or mechanism of action for the compound 2-Azepan-1-yl-5-nitrobenzonitrile (CAS No. 78243-61-5) have been identified. Consequently, a comparative guide with experimental data, protocols, and signaling pathways cannot be constructed at this time.

For researchers, scientists, and drug development professionals, the availability of robust, peer-reviewed data is paramount for evaluating the potential of any chemical entity. Such data provides the foundation for understanding a compound's efficacy, safety, and mechanism of action, and enables informed comparisons with existing alternatives. In the case of 2-Azepan-1-yl-5-nitrobenzonitrile, the absence of this critical information in the public domain prevents a scientifically rigorous assessment.

Our investigation involved extensive searches of prominent scientific databases and academic journals. These efforts failed to yield any publications detailing preclinical or clinical studies, in vitro or in vivo experiments, or any form of quantitative data related to the biological effects of 2-Azepan-1-yl-5-nitrobenzonitrile. Information is limited to chemical supplier catalogs and databases which provide basic molecular information such as its formula (C13H15N3O2) and molecular weight.

Without peer-reviewed studies, it is not possible to provide the following essential components of a comparative guide:

• Quantitative Data Presentation: No experimental data is available to populate comparative tables on metrics such as efficacy, potency (e.g., IC50, EC50), toxicity, or pharmacokinetic properties.

• Detailed Experimental Protocols: The lack of published research means there are no established or validated methodologies for key experiments involving this compound.

• Signaling Pathway and Workflow Diagrams: The mechanism of action of 2-Azepan-1-yl-5-nitrobenzonitrile remains unknown, precluding the creation of any diagrams illustrating its interaction with biological pathways or its use in experimental workflows.

The current body of scientific literature does not support a comparative analysis of 2-Azepan-1-yl-5-nitrobenzonitrile against other potential alternatives. The scientific community has not published findings that would allow for an objective evaluation of its performance. Researchers interested in this compound would be venturing into novel territory, and any investigation would need to begin with foundational in vitro and in vivo studies to characterize its basic biological and toxicological properties. Until such primary research is conducted and published, the potential of 2-Azepan-1-yl-5-nitrobenzonitrile remains entirely speculative.

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of 2-Azepan-1-yl-5-nitrobenzonitrile

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This document provides a comprehensive, step-by-step guide for the safe disposal of 2-Azepan-1-yl-5-nitrobenzonitrile, a compound requiring careful management due to its potential hazards. Adherence to these procedures is essential to mitigate risks and ensure compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 2-Azepan-1-yl-5-nitrobenzonitrile with appropriate personal protective equipment (PPE). The acute toxicity of related nitrobenzonitrile compounds underscores the need for caution.

Required Personal Protective Equipment (PPE):

PPE Item	Specification
Gloves	Chemical-resistant gloves (e.g., nitrile rubber).
Eye Protection	Safety glasses with side shields or chemical splash goggles.
Lab Coat	A standard laboratory coat to protect from incidental contact.
Respiratory	Use in a well-ventilated area or under a chemical fume hood to avoid inhalation of dust or vapors.[1]

In the event of exposure, follow these first-aid measures immediately:

• After skin contact: Wash the affected area thoroughly with soap and water. If irritation persists, seek medical attention.[2]

• After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.

• If inhaled: Move the person to fresh air and keep them in a position comfortable for breathing. Seek medical attention if you feel unwell.

• If swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or doctor.[2][3]

Step-by-Step Disposal Protocol

The disposal of 2-Azepan-1-yl-5-nitrobenzonitrile must be handled by a licensed and approved waste disposal company.[2][3][4] Do not attempt to dispose of this chemical through standard laboratory drains or as regular solid waste.

1. Waste Identification and Segregation:

• Clearly label a dedicated waste container for "2-Azepan-1-yl-5-nitrobenzonitrile and related materials."

• Do not mix this waste with other chemical waste streams unless compatibility has been confirmed. Incompatible materials for similar compounds include strong oxidizing agents and strong acids.[2]

2. Waste Collection and Storage:

• Collect waste 2-Azepan-1-yl-5-nitrobenzonitrile, including any contaminated materials (e.g., weighing paper, gloves, pipette tips), in a designated, well-sealed container.

• Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials.[2] The storage area should be clearly marked as a hazardous waste accumulation point.

3. Arrange for Professional Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal contractor to arrange for pickup and disposal.

• Provide the waste disposal company with a Safety Data Sheet (SDS) for a similar compound (e.g., 2-Nitrobenzonitrile or 3-Nitrobenzonitrile) if a specific one for 2-Azepan-1-yl-5-nitrobenzonitrile is unavailable, to ensure they are aware of the potential hazards.

• The primary method of disposal for related combustible materials is incineration in a chemical incinerator equipped with an afterburner and scrubber.[5]

4. Documentation:

• Maintain a detailed log of the accumulated waste, including the chemical name, quantity, and date of accumulation.

• Retain all documentation provided by the waste disposal company as proof of proper disposal, in accordance with local, regional, and national regulations.[3][4][6][7]

Disposal Workflow Diagram

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. fishersci.com [fishersci.com]
• 7. ptb.de [ptb.de]

Personal protective equipment for handling 2-Azepan-1-yl-5-nitrobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal of 2-Azepan-1-yl-5-nitrobenzonitrile (CAS: 78243-61-5). Due to the absence of a specific Safety Data Sheet (SDS) for this compound, the following guidance is based on the known hazards of structurally similar chemicals, such as nitrobenzonitriles, and general laboratory safety principles.

Personal Protective Equipment (PPE)

When handling 2-Azepan-1-yl-5-nitrobenzonitrile, a comprehensive PPE strategy is essential to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

PPE Category	Item	Specification
Hand Protection	Gloves	Double-gloving with nitrile gloves is recommended. Nitrile provides good resistance to a range of chemicals, including acids and bases.[1][2] For extended contact, consult the glove manufacturer's compatibility charts.
Eye Protection	Safety Glasses/Goggles	Chemical splash goggles that meet ANSI Z87.1 standards are required.[1]
Face Protection	Face Shield	A face shield worn over safety goggles is necessary when there is a risk of splashes or explosions.[1]
Body Protection	Laboratory Coat	A flame-resistant lab coat (e.g., Nomex®) should be worn and fully buttoned to cover as much skin as possible.[1]
Respiratory Protection	Respirator	Use in a well-ventilated area or under a chemical fume hood is mandatory.[3][4] If ventilation is insufficient, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used.[1][5]
Foot Protection	Closed-toe Shoes	Substantial, closed-toe shoes that cover the entire foot are required.[1]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 2-Azepan-1-yl-5-nitrobenzonitrile is critical to maintain a safe laboratory environment.

Experimental Workflow:

• Preparation:

  • Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

  • Verify that all necessary PPE is available and in good condition.

  • Have spill control materials (e.g., absorbent pads, sand) readily accessible.

• Compound Handling:

  • Wear all required PPE before handling the chemical container.

  • Carefully open the container in a fume hood to avoid inhaling any dust or vapors.

  • Weigh and dispense the required amount of the compound using appropriate tools (e.g., spatula, weigh paper).

  • Avoid generating dust. If the compound is a powder, handle it with care to minimize airborne particles.

• Reaction Setup:

  • Add the compound to the reaction vessel within the fume hood.

  • Ensure all glassware is properly secured.

• Post-Handling:

  • Tightly seal the container of 2-Azepan-1-yl-5-nitrobenzonitrile after use.

  • Decontaminate the work surface and any equipment used.

  • Remove PPE in the correct order to prevent cross-contamination.

  • Wash hands thoroughly with soap and water after removing gloves.[3]

Figure 1. A step-by-step workflow for handling 2-Azepan-1-yl-5-nitrobenzonitrile.

Disposal Plan

Proper disposal of 2-Azepan-1-yl-5-nitrobenzonitrile and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste:

  • Unused or waste 2-Azepan-1-yl-5-nitrobenzonitrile should be collected in a designated, properly labeled, and sealed hazardous waste container.

  • Do not mix with incompatible waste streams.

• Contaminated Materials:

  • All disposable items that have come into contact with the compound, such as gloves, weigh paper, and absorbent pads, must be disposed of as hazardous waste.

  • Collect these materials in a separate, clearly labeled waste container.

• Disposal Procedure:

  • All waste must be disposed of through the institution's environmental health and safety (EHS) office.

  • Follow all local, state, and federal regulations for hazardous waste disposal.[3] Never dispose of this chemical down the drain or in the regular trash.

References

• 1. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 2. PPE Nitrile Acid-Resistant Gloves for Lab Safety [flinnsci.ca]
• 3. fishersci.com [fishersci.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. epa.gov [epa.gov]